Ethyl 2-amino-2-phenylpropanoate

• CAS: 20398-59-8

Core Science & Biosynthesis

What are the chemical properties of Ethyl 2-amino-2-phenylpropanoate?

An In-depth Technical Guide to the Chemical Properties of Ethyl 2-amino-2-phenylpropanoate

Introduction

Ethyl 2-amino-2-phenylpropanoate is a non-proteinogenic α-amino acid ester. As a derivative of α-methylphenylglycine, it possesses a chiral quaternary α-carbon, a structural motif of significant interest in medicinal chemistry and materials science. This guide provides a comprehensive overview of its chemical properties, reactivity, and spectroscopic profile, offering field-proven insights for researchers, scientists, and drug development professionals. The unique structural features of this molecule—a primary amine, an ethyl ester, and a sterically hindered quaternary center—dictate its reactivity and potential applications as a synthetic building block for novel peptides, peptidomimetics, and pharmacologically active agents.

Structural and Physicochemical Properties

The foundational chemical properties of Ethyl 2-amino-2-phenylpropanoate are summarized below. Understanding these parameters is critical for its appropriate handling, storage, and application in synthetic protocols.

Table 1: Physicochemical Properties of Ethyl 2-amino-2-phenylpropanoate

Property	Value	Source
CAS Number	20398-59-8
Molecular Formula	C₁₁H₁₅NO₂
Molecular Weight	193.24 g/mol
SMILES	CC(C1=CC=CC=C1)(N)C(OCC)=O
Storage Conditions	Sealed in a dry, inert atmosphere; store in freezer, under -20°C
Purity (Typical)	≥98%

The presence of both a basic amino group and a potentially hydrolyzable ester group necessitates storage in a dry, cold environment to prevent degradation. The quaternary α-carbon is a key structural feature, rendering the α-proton absent, which prevents racemization via enolization, a common issue with other amino acid esters.

Chemical Reactivity and Synthetic Utility

The reactivity of Ethyl 2-amino-2-phenylpropanoate is governed by its three primary functional groups: the primary amine, the ethyl ester, and the phenyl ring. The interplay between these groups allows for a wide range of chemical transformations.

Reactions at the Amino Group

The primary amino group is a versatile nucleophilic center, enabling numerous derivatizations.

• Acylation and Sulfonylation: The amine readily reacts with acid chlorides, anhydrides, and sulfonyl chlorides under basic conditions to form stable amide and sulfonamide linkages, respectively. This is a fundamental step in peptide synthesis or for installing protecting groups.

• Alkylation: N-alkylation can be achieved using alkyl halides. However, controlling the degree of alkylation to prevent the formation of secondary, tertiary, or even quaternary ammonium salts can be challenging and may require specific strategies like reductive amination.

• Imine (Schiff Base) Formation: Condensation with aldehydes and ketones yields corresponding imines. This reaction is typically reversible and acid-catalyzed. The resulting imines are themselves valuable intermediates for synthesizing other unnatural amino acid derivatives.

• Coordination Chemistry: Like other α-amino acid esters, the lone pair on the nitrogen atom allows it to act as a ligand, coordinating with various transition metals to form coordination complexes. This property can be exploited in catalysis or for the synthesis of metal-organic frameworks.

Reactions at the Ester Group

The ethyl ester moiety is susceptible to various nucleophilic acyl substitution reactions.

• Hydrolysis: The ester can be hydrolyzed to the corresponding carboxylic acid, α-methylphenylglycine, under both acidic and basic conditions. The neighboring amino group can participate in this reaction, potentially leading to intramolecular catalysis, especially in a pH range where the amine is partially or fully deprotonated.

• Aminolysis/Amidation: Direct reaction with amines (aminolysis) can convert the ester into an amide. This reaction is often slower than hydrolysis and may require elevated temperatures or catalysis.

• Reduction: The ester can be reduced to the corresponding amino alcohol, 2-amino-2-phenyl-1-propanol, using strong reducing agents like lithium aluminum hydride (LiAlH₄). This transformation provides access to chiral amino alcohol scaffolds.

• Intermolecular Cyclization: Under certain conditions, particularly upon heating, amino acid esters can undergo intermolecular condensation to form 2,5-diketopiperazines, which are six-membered cyclic diamides.

Figure 1: Key reactive sites and corresponding transformations of Ethyl 2-amino-2-phenylpropanoate.

Experimental Protocol: N-Acetylation

This protocol describes a standard procedure for the acylation of the primary amino group.

• Dissolution: Dissolve Ethyl 2-amino-2-phenylpropanoate (1.0 eq) in a suitable aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA, 1.2 eq) or diisopropylethylamine (DIPEA, 1.2 eq), to the solution and cool to 0 °C in an ice bath. The base acts as a scavenger for the HCl generated during the reaction.

• Acylating Agent Addition: Slowly add the acylating agent, such as acetyl chloride (1.1 eq) or acetic anhydride (1.1 eq), dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer, wash sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel if necessary.

Ethyl 2-amino-2-phenylpropanoate CAS number and molecular weight.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-amino-2-phenylpropanoate is a chiral amino acid ester with a phenyl group attached to the alpha-carbon. Its structure, containing both a primary amine and an ester functional group, makes it a valuable building block in organic synthesis. This guide provides a comprehensive overview of its chemical and physical properties, potential synthetic routes, and its applications in research and development, with a focus on its role as a precursor for more complex molecules.

Core Properties

The fundamental chemical and physical properties of Ethyl 2-amino-2-phenylpropanoate are summarized in the table below.

Property	Value	Source
CAS Number	20398-59-8	[1]
Molecular Weight	193.24 g/mol	[1]
Molecular Formula	C₁₁H₁₅NO₂	[1]
Storage Conditions	Store at -20°C	[1]

Synthesis of Ethyl 2-amino-2-phenylpropanoate

Conceptual Synthesis Workflow

Caption: A conceptual workflow for the synthesis of Ethyl 2-amino-2-phenylpropanoate via a modified Strecker synthesis followed by esterification.

Step-by-Step Experimental Protocol (Hypothetical)

The following protocol is a generalized procedure based on well-established organic chemistry principles for the synthesis of α-amino acid esters. This is a hypothetical protocol and should be adapted and optimized by a qualified chemist.

• Strecker Reaction:

  • In a well-ventilated fume hood, to a solution of acetophenone in a suitable solvent (e.g., ethanol), add a solution of sodium cyanide and ammonium chloride in water.

  • Stir the reaction mixture at room temperature for several hours to overnight. The reaction progress should be monitored by an appropriate analytical technique such as Thin Layer Chromatography (TLC).

  • Upon completion, the reaction is worked up by quenching with water and extracting the product, 2-amino-2-phenylpropanenitrile, with an organic solvent.

• Hydrolysis of the Nitrile:

  • The crude 2-amino-2-phenylpropanenitrile is then subjected to acidic or basic hydrolysis. For example, refluxing with a strong acid like hydrochloric acid will convert the nitrile group to a carboxylic acid, yielding 2-amino-2-phenylpropanoic acid.

  • After hydrolysis, the amino acid is isolated, often by adjusting the pH to its isoelectric point to induce precipitation.

• Fischer Esterification:

  • The 2-amino-2-phenylpropanoic acid is then esterified. This is typically achieved by refluxing the amino acid in ethanol with a catalytic amount of a strong acid, such as sulfuric acid or by using thionyl chloride to form the acid chloride followed by the addition of ethanol.

  • The reaction is monitored by TLC. Upon completion, the excess ethanol is removed under reduced pressure.

  • The resulting crude Ethyl 2-amino-2-phenylpropanoate is then purified using techniques such as column chromatography or distillation.

Applications in Research and Drug Development

As a chiral α-amino acid ester, Ethyl 2-amino-2-phenylpropanoate is a valuable building block for the synthesis of more complex molecules, particularly in the field of medicinal chemistry.

• Chiral Ligands: The amino and ester functionalities allow for further modification to create chiral ligands for asymmetric catalysis.

• Peptidomimetics: It can be incorporated into peptide chains to create peptidomimetics with altered pharmacological properties, such as increased stability or receptor affinity.

• Pharmaceutical Intermediates: It serves as a key starting material or intermediate in the multi-step synthesis of various pharmaceutical compounds.

Illustrative Application Workflow

Caption: An illustrative workflow showing the use of Ethyl 2-amino-2-phenylpropanoate in the synthesis of a dipeptide.

Analytical Methods

The characterization and purity assessment of Ethyl 2-amino-2-phenylpropanoate would typically involve a combination of standard analytical techniques in organic chemistry.

Analytical Technique	Expected Observations
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H NMR would show characteristic signals for the ethyl ester protons (a quartet and a triplet), the aromatic protons of the phenyl group, and the protons of the methyl group at the alpha-carbon. The amine proton signal may be broad and its chemical shift dependent on the solvent and concentration. ¹³C NMR would show distinct signals for the carbonyl carbon of the ester, the aromatic carbons, the alpha-carbon, and the carbons of the ethyl and methyl groups.
Infrared (IR) Spectroscopy	The IR spectrum would be expected to show characteristic absorption bands for the N-H stretching of the primary amine, C=O stretching of the ester, and C-H stretching of the aromatic and aliphatic groups.
Mass Spectrometry (MS)	Mass spectrometry would be used to confirm the molecular weight of the compound. The fragmentation pattern could provide further structural information.
High-Performance Liquid Chromatography (HPLC)	HPLC, particularly with a chiral stationary phase, would be essential for determining the enantiomeric purity of the compound. A standard C18 column could be used for assessing chemical purity.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any potential vapors or dust.

• Fire Safety: Keep away from open flames and sources of ignition. Use appropriate fire extinguishers (e.g., dry chemical, carbon dioxide, or foam).

• Spills: In case of a spill, absorb the material with an inert absorbent and dispose of it as hazardous waste. Avoid generating dust.

• First Aid:

  • In case of skin contact: Immediately wash with plenty of soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • If inhaled: Move the person to fresh air and keep them comfortable for breathing.

  • If swallowed: Rinse mouth. Do NOT induce vomiting.

  • In all cases of exposure, seek immediate medical attention.

References

Sources

• 1. 20398-59-8|Ethyl 2-amino-2-phenylpropanoate|BLD Pharm [bldpharm.com]

A Comprehensive Spectroscopic and Spectrometric Analysis of Ethyl 2-amino-2-phenylpropanoate

Prepared by: Gemini, Senior Application Scientist

Introduction

Ethyl 2-amino-2-phenylpropanoate is an amino acid ester of significant interest in synthetic organic chemistry and drug development. Its structure, featuring a chiral quaternary carbon, a phenyl ring, an amino group, and an ethyl ester moiety, presents a rich landscape for spectroscopic analysis. Understanding the precise spectral characteristics of this molecule is paramount for its unambiguous identification, purity assessment, and quality control in research and manufacturing settings.

This technical guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for Ethyl 2-amino-2-phenylpropanoate. The interpretations are grounded in fundamental principles of spectroscopy and supported by data from analogous structures. We will explore the causality behind the expected spectral features, provide standardized protocols for data acquisition, and present the data in a clear, structured format for researchers, scientists, and drug development professionals.

Molecular Structure and Spectroscopic Correlation

A thorough analysis begins with a clear understanding of the molecular structure. The key to interpreting the spectra lies in correlating each signal or absorption band to a specific part of the molecule.

Caption: Molecular structure of Ethyl 2-amino-2-phenylpropanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For Ethyl 2-amino-2-phenylpropanoate, both ¹H and ¹³C NMR will provide distinct and complementary information.

Proton (¹H) NMR Spectroscopy

The ¹H NMR spectrum is predicted to show five distinct signals. The chemical shift of each signal is determined by the electronic environment of the protons.

Predicted ¹H NMR Data Summary (in CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ) ppm	Multiplicity	Integration	Rationale
Phenyl (C₆H₅)	7.20 - 7.40	Multiplet	5H	Protons on the aromatic ring are deshielded and typically appear in this region. The complex splitting arises from coupling between ortho, meta, and para protons.
Ethyl (-OCH₂CH₃)	~4.15	Quartet	2H	The methylene protons are adjacent to an electronegative oxygen atom, shifting them downfield. The signal is split into a quartet by the three neighboring methyl protons (n+1 rule).
Amino (-NH₂)	~1.80	Singlet (broad)	2H	The chemical shift of amine protons can vary and they often appear as a broad singlet due to quadrupole broadening and potential hydrogen exchange.
Methyl (α-CH₃)	~1.65	Singlet	3H	These methyl protons are attached to a quaternary carbon (Cα) and therefore have no adjacent protons to couple with, resulting in a singlet.
Ethyl (-OCH₂CH₃)	~1.20	Triplet	3H	These methyl protons are split into a triplet by the two adjacent methylene protons. They appear further upfield as they are more shielded than the methylene protons.

Carbon-¹³ (¹³C) NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum provides information on the different carbon environments in the molecule.

Predicted ¹³C NMR Data Summary (in CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ) ppm	Rationale
Ester Carbonyl (C=O)	~175	The carbonyl carbon of an ester is highly deshielded and appears significantly downfield.
Phenyl (C1')	~145	The quaternary aromatic carbon attached to the Cα is deshielded.
Phenyl (C2', C3', C4', C5', C6')	125 - 129	The protonated carbons of the aromatic ring typically resonate in this range.
Quaternary (Cα)	~60	This carbon is attached to both a nitrogen and a phenyl group, causing a downfield shift.
Ethyl (-OCH₂)	~61	The carbon atom adjacent to the ester oxygen is deshielded.
Methyl (α-CH₃)	~25	The methyl carbon attached to the quaternary center.
Ethyl (-CH₃)	~14	The terminal methyl carbon of the ethyl group is typically found in the upfield region of the spectrum.

Experimental Protocol for NMR Spectroscopy

A standardized protocol ensures reproducibility and high-quality data.

• Sample Preparation :

  • Weigh approximately 5-10 mg of high-purity Ethyl 2-amino-2-phenylpropanoate for ¹H NMR (20-50 mg for ¹³C NMR).

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry 5 mm NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup :

  • Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity, which is crucial for sharp signals and accurate coupling constants.

• Data Acquisition :

  • For ¹H NMR, a standard single-pulse experiment is typically sufficient. Acquire 16-64 scans to achieve an adequate signal-to-noise ratio.

  • For ¹³C NMR, use a standard proton-decoupled pulse program. A greater number of scans (e.g., 1024 or more) is often necessary due to the low natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Intensity	Rationale
3300 - 3400	N-H	Symmetric & Asymmetric Stretch	Medium	Characteristic of a primary amine. Two bands are expected.
3000 - 3100	C-H (Aromatic)	Stretch	Medium-Weak	Indicates the presence of C-H bonds on the phenyl ring.
2850 - 2980	C-H (Aliphatic)	Stretch	Medium-Strong	Corresponds to the C-H bonds of the ethyl and methyl groups.
~1735	C=O (Ester)	Stretch	Strong	A strong, sharp absorption band in this region is a definitive indicator of an ester carbonyl group.
1600, 1450-1500	C=C (Aromatic)	Stretch	Medium	These absorptions are characteristic of the phenyl ring.
1150 - 1250	C-O (Ester)	Stretch	Strong	Corresponds to the C-O single bond stretching of the ester group.

Experimental Protocol for IR Spectroscopy

• Sample Preparation :

  • For a liquid sample, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

  • For a solid sample, a KBr pellet can be made by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Data Acquisition :

  • Place the sample in the spectrometer's sample holder.

  • Record a background spectrum of the empty sample holder or pure KBr pellet.

  • Record the sample spectrum over the range of 4000 to 400 cm⁻¹.

  • The final spectrum is presented as percent transmittance versus wavenumber.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity and structure. The molecular formula of Ethyl 2-amino-2-phenylpropanoate is C₁₁H₁₅NO₂, with a molecular weight of 193.24 g/mol .

Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z (Mass-to-Charge Ratio)	Proposed Fragment	Rationale
193	[M]⁺	The molecular ion peak, corresponding to the intact molecule.
178	[M - CH₃]⁺	Loss of the α-methyl group.
120	[M - CO₂Et]⁺	Loss of the ethoxycarbonyl group (-CO₂Et), a common fragmentation pathway for esters. This fragment, [C₆H₅C(CH₃)NH₂]⁺, is expected to be a major peak.
105	[C₆H₅CO]⁺	Phenylacylium ion, a common fragment from phenyl-substituted carbonyl compounds.
77	[C₆H₅]⁺	The phenyl cation, resulting from cleavage of the bond to the aromatic ring.

Experimental Protocol for Mass Spectrometry

• Sample Introduction :

  • The sample can be introduced into the mass spectrometer via direct infusion or through a chromatographic system like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS). GC-MS is well-suited for volatile and thermally stable compounds.

• Ionization :

  • Electron Ionization (EI) is a common technique that involves bombarding the sample with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis :

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Data Analysis :

  • The resulting mass spectrum plots the relative abundance of ions against their m/z values, revealing the molecular ion and characteristic fragment ions.

Integrated Spectroscopic Analysis Workflow

The comprehensive characterization of a compound like Ethyl 2-amino-2-phenylpropanoate relies on a logical workflow that integrates these techniques.

Caption: General workflow for the spectroscopic analysis of an organic compound.

Conclusion

The combined application of NMR, IR, and Mass Spectrometry provides a robust and comprehensive characterization of Ethyl 2-amino-2-phenylpropanoate. ¹H and ¹³C NMR spectroscopy elucidates the carbon-hydrogen skeleton, IR spectroscopy confirms the presence of key functional groups (amine, ester, aromatic ring), and mass spectrometry verifies the molecular weight and provides insight into the molecule's stability and fragmentation patterns. This guide serves as a foundational resource for the accurate identification and quality assessment of this important chemical entity in a research and development setting.

References

• PubChem. (n.d.). Ethyl 2-Amino-2-Phenylacetate Hydrochloride. Retrieved from [Link]

• NIST. (n.d.). 2-Amino-3-phenylpropionic acid, ethyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). (.+/-.)-2-Phenylpropanoic Acid, ethyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• LibreTexts. (2023). Interpreting C-13 NMR Spectra. Chemistry LibreTexts. Retrieved from [Link]

• Kuś, P., et al. (2017). Spectroscopic characterization and crystal structures of two cathinone derivatives: N-ethyl-2-amino-1-phenylpropan-1-one (ethcathinone) hydrochloride and N-ethyl-2-amino-1-(

Asymmetric Synthesis and Resolution Routes for (S)-Ethyl 2-amino-2-phenylpropanoate: A Comprehensive Technical Guide

Executive Summary

The synthesis of α -quaternary amino acids and their ester derivatives is a critical bottleneck in the development of sterically constrained peptidomimetics and chiral ligands. (S)-Ethyl 2-amino-2-phenylpropanoate (also known as (S)- α -methylphenylglycine ethyl ester) presents a unique synthetic challenge due to the tetrasubstituted stereocenter, which resists traditional enolate alkylation and simple asymmetric hydrogenation.

As a Senior Application Scientist, I have structured this technical whitepaper to evaluate the two primary paradigms for accessing this molecule: De Novo Asymmetric Synthesis and Classical Racemic Synthesis followed by Chiral Resolution . This guide details the causality behind reagent selection, self-validating experimental protocols, and quantitative metrics to guide process chemistry decisions.

Retrosynthetic Paradigms & Strategic Logic

The tetrasubstituted α -carbon of (S)-Ethyl 2-amino-2-phenylpropanoate requires precise stereocontrol. The steric similarity between the methyl and phenyl groups on the parent acetophenone makes facial discrimination exceptionally difficult. We address this through two distinct strategies:

Strategy A: Asymmetric Strecker Synthesis via Ellman's Auxiliary

This route leverages (R)-tert-butanesulfinamide (Ellman's auxiliary) to establish a highly biased chiral environment. The bulky tert-butyl group effectively shields one face of the intermediate ketimine, directing the nucleophilic attack of the cyanide ion [1]. This method is highly favored in discovery chemistry due to its predictable stereochemical outcome and high enantiomeric excess (ee).

Strategy B: Bucherer-Bergs Synthesis & Diastereomeric Resolution

For scale-up and industrial manufacturing, the classical Strecker reaction often fails for acetophenone due to thermodynamic reversibility and steric hindrance. Instead, the Bucherer-Bergs reaction is employed, driving the equilibrium forward via the precipitation of a stable hydantoin intermediate. The resulting racemic amino acid is then resolved using a chiral acid, followed by esterification [2].

Pathway Visualizations

Route A: Asymmetric Strecker Pathway

The following workflow illustrates the chirality transfer from the sulfinamide auxiliary to the newly formed quaternary stereocenter.

Fig 1. Stereoselective synthesis of (S)-Ethyl 2-amino-2-phenylpropanoate via Ellman's auxiliary.

Route B: Racemic Synthesis and Resolution Workflow

This workflow highlights the industrial approach, utilizing thermodynamic sinks (crystallization) to isolate the desired enantiomer before final esterification.

Fig 2. Resolution of racemic alpha-methylphenylglycine followed by esterification.

Quantitative Data & Route Comparison

When selecting a synthesis route, process chemists must balance atom economy, reagent cost, and target enantiopurity. The table below synthesizes the operational metrics for both strategies.

Metric	Route A: Asymmetric Strecker	Route B: Resolution & Esterification
Overall Yield	45% - 55%	30% - 40% (Capped at 50% by resolution)
Enantiomeric Excess (ee)	>98% (Directly from reaction)	>99% (Post-recrystallization)
Scalability	Moderate (Limited by auxiliary cost)	High (Standard industrial process)
Key Reagents	(R)-t-Butanesulfinamide, Ti(OEt)₄, TMSCN	KCN, (NH₄)₂CO₃, (+)-10-CSA, SOCl₂
Cost Profile	High ( $)	Low to Moderate ($)
Time to Target	2 - 3 Days	4 - 5 Days (Due to crystallization)

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity and reproducibility, the following methodologies are designed as self-validating systems. Causality is explicitly stated to empower the chemist to troubleshoot deviations in real-time.

Protocol 1: Asymmetric Ketimine Formation (Route A)

• Objective: Condense acetophenone with (R)-tert-butanesulfinamide without competitive enolization.

• Causality & Logic: Acetophenone is sterically hindered and electronically deactivated compared to aldehydes. Standard Dean-Stark dehydration is insufficient. Titanium(IV) ethoxide (Ti(OEt)₄) is employed because it acts dually as a strong Lewis acid to activate the ketone and as an irreversible water scavenger, driving the equilibrium to the ketimine [3].

• Procedure:

  • Under a nitrogen atmosphere, dissolve acetophenone (1.0 eq) and (R)-tert-butanesulfinamide (1.1 eq) in anhydrous THF (0.5 M).

  • Add Ti(OEt)₄ (2.0 eq) via syringe at room temperature.

  • Heat the mixture to 60 °C for 16 hours.

  • Self-Validation Check: Quench a 0.1 mL aliquot in wet EtOAc. Monitor via TLC (Hexanes:EtOAc 7:3). The disappearance of the UV-active acetophenone spot confirms conversion.

  • Workup: Pour the mixture into an equal volume of brine while stirring vigorously. Causality: This rapidly hydrolyzes the titanium species into an insoluble TiO₂ matrix, trapping impurities. Filter through a Celite pad, extract with EtOAc, dry over Na₂SO₄, and concentrate.

Protocol 2: Esterification of (S)- α -methylphenylglycine (Route B)

• Objective: Convert the enantiopure, solid amino acid into its ethyl ester without inducing racemization.

• Causality & Logic: Direct Fischer esterification (EtOH/H₂SO₄) is sluggish for sterically hindered quaternary amino acids. Instead, Thionyl chloride (SOCl₂) is reacted with absolute ethanol to generate ethanolic HCl in situ. This provides a highly reactive, anhydrous acidic environment that acts as both catalyst and dehydrating agent[4].

• Procedure:

  • Preparation of Ethanolic HCl: Cool absolute ethanol (10 volumes relative to substrate weight) to 0 °C in an ice bath under an inert nitrogen atmosphere.

  • Activation: Add Thionyl chloride (1.5 eq) dropwise over 30 minutes. Self-Validation Check: The reaction mixture should remain clear; the exothermic reaction is controlled by the rate of addition to prevent the formation of alkyl chlorides.

  • Substrate Addition: Add enantiopure (S)- α -methylphenylglycine (1.0 eq) portion-wise to the chilled solution.

  • Esterification: Heat the mixture to reflux (78 °C) for 12–16 hours. Self-Validation Check: Monitor by TLC (Ninhydrin stain). The highly polar, baseline spot of the amino acid must completely disappear, replaced by a higher Rf​ spot corresponding to the ester.

  • Workup: Concentrate the mixture in vacuo to remove excess ethanol and volatile SOCl₂ byproducts (SO₂ and HCl).

  • Neutralization: Dissolve the resulting crude hydrochloride salt in dichloromethane (DCM) and wash with saturated aqueous NaHCO₃ until the aqueous layer stabilizes at pH 8. Causality: This converts the ester hydrochloride to the free base, which selectively partitions into the organic layer, leaving inorganic salts behind.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield (S)-Ethyl 2-amino-2-phenylpropanoate as a pale yellow oil.

References

• Huo, X., et al. (2024). Acid-Catalyzed Highly Enantioselective Synthesis of α-Amino Acid Derivatives from Sulfinamides and Alkynes. Organic Letters - ACS Publications. Available at:[Link]

• Fengchen Group Co., Ltd. D-(-)-Alpha-Phenylglycine Methyl Ester Hcl BP EP USP CAS 19883-41-1. (Industrial context on the esterification and resolution of phenylglycine derivatives). Available at:[Link]

• Sun, G., et al. (2022). Direct Synthesis of α‐Amino Acid Derivatives by Hydrative Amination of Alkynes. ResearchGate. Available at:[Link]

• F., et al. (2023). Stereocontrolled 1,3-nitrogen migration to access chiral α-amino acids. PubMed Central (PMC). Available at:[Link]

Biological Activity & Therapeutic Applications of Ethyl 2-Amino-2-Phenylpropanoate Derivatives: A Technical Guide

Executive Summary

Ethyl 2-amino-2-phenylpropanoate, an ester derivative of the unnatural amino acid α -methylphenylglycine, has emerged as a highly versatile pharmacophore and biocatalytic reagent. Its unique structural topology—featuring an α -quaternary stereocenter, a sterically demanding phenyl ring, and a hydrolyzable ester moiety—enables precise interactions within complex biological targets. This whitepaper dissects the biological activity of its derivatives across three distinct domains: targeted oncology (MIF2 tautomerase inhibition), respiratory therapeutics (MAPI dual pharmacology), and advanced biocatalysis (biomimetic transamination).

Targeted Oncology: MIF2 Tautomerase Inhibition and MAPK Deactivation

Mechanistic Causality

Macrophage migration inhibitory factor 2 (MIF2, also known as d-dopachrome tautomerase or d-DT) is a homologous cytokine that plays a critical role in the proliferation of various cancers, notably non-small cell lung cancer (NSCLC). Historically, the lack of potent MIF2-specific inhibitors hindered its validation as a drug target 1.

Derivatives of 2-amino-2-phenylpropanoate have been identified as highly selective MIF2 tautomerase inhibitors. The α -phenyl group provides critical hydrophobic interactions within the tautomerase active site, while the amino ester mimics natural substrates, competitively occluding the binding pocket. Optimization of these scaffolds led to the discovery of inhibitor 5d , which demonstrates an IC50 of 1.0 μM for MIF2 tautomerase activity with high selectivity over standard MIF 1. The biological outcome is a profound suppression of NSCLC proliferation in both 2D and 3D cell cultures, driven by the deactivation of the mitogen-activated protein kinase (MAPK) pathway, ultimately forcing G0/G1 cell cycle arrest [[1]]().

Caption: Mechanistic pathway of MIF2 tautomerase inhibition by 5d leading to MAPK deactivation.

Respiratory Therapeutics: MAPI Dual Pharmacology in COPD

The Polypharmacy Dilemma & Dual Target Resolution

Chronic Obstructive Pulmonary Disease (COPD) treatment traditionally relies on polypharmacy, combining muscarinic (M3) antagonists for bronchodilation and PDE4 inhibitors for anti-inflammatory effects 2. However, co-formulating two active pharmaceutical ingredients (APIs) often leads to pharmacokinetic mismatches where the two drugs fail to reach the same tissue compartment simultaneously.

To resolve this, researchers developed M3 Antagonist–PDE4 Inhibitor (MAPI) dual pharmacology molecules. A critical intermediate in synthesizing these balanced dual-action molecules is (R)-quinuclidin-3-yl 2-amino-2-phenylpropanoate bis hydrochloride [[2]]().

Causality of Design: PDE4 is an intracellular enzyme, meaning inhibitors must cross the cell membrane and achieve subnanomolar potency to be effective in vivo. Conversely, M3 receptors are extracellular GPCRs requiring low-nanomolar potency 3. The 2-amino-2-phenylpropanoate linkage provides the exact steric bulk and lipophilicity required to balance membrane permeability for PDE4 inhibition while maintaining the spatial geometry necessary for M3 receptor antagonism.

Quantitative Pharmacological Profiles

Compound / Moiety	Primary Target	Activity Metric	Biological Outcome
Compound 18a	PDE4	pIC50 = 9.3	Baseline anti-inflammatory activity
Compound 18e	PDE4	pIC50 = 10.4	Enhanced intracellular anti-inflammatory action
Inhibitor 5d	MIF2 Tautomerase	IC50 = 1.0 μM	NSCLC Proliferation Arrest
MAPI Compound 1	M3 Receptor & PDE4	Subnanomolar / Low-nM	Balanced bronchodilation & anti-inflammatory effect

(Data synthesized from structural optimization studies of dual pharmacology networks 2.)

Advanced Biocatalysis: Biomimetic Decarboxylative Transamination

Thermodynamic Driving Forces in Amine Transfer

Beyond direct therapeutic action, ethyl 2-amino-2-phenylpropanoate serves as a highly efficient amine donor in the biomimetic transamination of α -keto acids and aromatic aldehydes 4.

Causality of Reagent Selection: Traditional transamination is an equilibrium-bound process. By utilizing 2-amino-2-phenylpropanoate, the reaction proceeds via a Schiff base intermediate with a pyridoxamine catalyst. The presence of the carboxylate/ester group adjacent to the quaternary center allows for spontaneous decarboxylation. This loss of CO2 acts as an irreversible thermodynamic sink, driving the reaction forward to produce primary arylmethylamines and chiral α -aminophosphonates in superior yields (44–99%) under exceptionally mild conditions 4.

Self-Validating Experimental Protocol: Decarboxylative Transamination

To ensure high reproducibility and scientific integrity, the following protocol incorporates in-line validation mechanisms.

Step 1: Reagent Preparation

• In a flame-dried Schlenk tube under an argon atmosphere, dissolve the target aromatic aldehyde or α -keto phosphonate (1.0 mmol) in 5.0 mL of a degassed aqueous buffer/organic co-solvent mixture (e.g., Tris buffer pH 8.0).

• Add ethyl 2-amino-2-phenylpropanoate salt (1.2 mmol) as the amine donor.

Step 2: Catalytic Initiation

• Introduce the chiral pyridoxamine catalyst (5–10 mol%).

• Causality Check: The mild pH 8.0 environment is critical to maintain the catalyst in its active zwitterionic state without prematurely hydrolyzing the ester of the amine donor.

Step 3: Reaction & Decarboxylation

• Stir the mixture at 30°C–50°C for 12–36 hours.

• In-line Validation: Monitor the reaction via TLC (Hexanes:EtOAc 7:3). The disappearance of the starting aldehyde/keto acid and the evolution of CO2 bubbles confirm the forward trajectory of the decarboxylative amine transfer.

Step 4: Quenching & Isolation

• Quench the reaction with 10 mL of distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Step 5: Purification & Final Validation

• Purify the crude product via flash column chromatography.

• System Validation: Subject the purified product to Chiral HPLC to confirm enantiomeric excess (target ee > 90%). Utilize 1H-NMR to verify the chemical shift of the newly formed α -proton, ensuring no structural rearrangements occurred during the transamination.

Caption: Step-by-step biomimetic transamination workflow using 2-amino-2-phenylpropanoate.

Conclusion

The structural architecture of ethyl 2-amino-2-phenylpropanoate derivatives provides a masterclass in rational drug design and biocatalytic efficiency. Whether acting as a steric wedge in the MIF2 tautomerase active site, balancing intracellular/extracellular permeability in MAPI dual pharmacology, or providing a thermodynamic sink via decarboxylation in transamination, this chemical scaffold remains a cornerstone of modern molecular innovation.

References

• A proposed mechanism for the asymmetric transamination of α-keto acids... - ResearchGate. Available at: 1

• Optimization of M3 Antagonist–PDE4 Inhibitor (MAPI) Dual Pharmacology Molecules for the Treatment of COPD - ACS Publications. Available at: 2

• Biological transamination of α-keto acids - ResearchGate. Available at: 4

• Optimization of M3 Antagonist–PDE4 Inhibitor (MAPI) Dual Pharmacology Molecules for the Treatment of COPD (Extended Profile) - ACS Publications. Available at: 3

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Advanced Structural Analogs and Derivatives of Ethyl 2-Amino-2-Phenylpropanoate: Mechanistic Utility in Modern Synthetic Workflows

Executive Summary

Ethyl 2-amino-2-phenylpropanoate (E2APP) and its structural analogs (such as alpha-methylphenylglycine esters) represent a critical class of quaternary amino acid derivatives. Characterized by a fully substituted alpha-carbon, these compounds are highly valued in advanced organic synthesis and pharmaceutical development. This whitepaper provides an in-depth technical analysis of E2APP derivatives, focusing on their structural causality, mechanistic utility in transition-metal catalysis, and their emerging role as biomimetic amine donors in decarboxylative transamination.

Chemical Profiling & Structural Causality

The unique reactivity of E2APP and its analogs stems directly from the steric and electronic environment of its quaternary alpha-carbon[1].

• Prevention of Racemization: The absence of an alpha-proton prevents enolization. Consequently, chiral derivatives of E2APP maintain their stereochemical integrity even under strongly basic conditions, making them ideal chiral building blocks[2].

• Electronic Stabilization: The alpha-phenyl group provides significant π−π stacking capabilities and stabilizes adjacent radical or carbanion transition states[2].

• Steric Shielding: The combination of a methyl group and a phenyl ring creates a highly hindered environment, which dictates high diastereoselectivity when E2APP derivatives are used as chiral auxiliaries or intermediates in drug synthesis[2].

Mechanistic Utility in Catalysis

Biomimetic Decarboxylative Transamination

E2APP salts function as highly efficient, biomimetic amine sources for the transamination of aromatic aldehydes. Mimicking the function of Vitamin B6 (pyridoxal phosphate), the 2-amino-2-phenylpropanoate salt condenses with an aldehyde to form a Schiff base[3]. The specific structural arrangement of the quaternary center lowers the activation energy for decarboxylation. The loss of CO2​ drives the equilibrium forward, and subsequent hydrolysis yields primary arylmethylamines in exceptional yields (44–99%) under mild conditions[3][4].

Biomimetic Decarboxylative Transamination Pathway of Aromatic Aldehydes.

Iridium-Catalyzed Borrowing Hydrogen Alkylation

E2APP and its methyl ester analogs are utilized in "borrowing hydrogen" methodologies to synthesize complex, pharmaceutically relevant intermediates[5]. In this pathway, an iridium catalyst oxidizes an alcohol to an aldehyde, temporarily storing the hydrogen. The E2APP derivative condenses with the aldehyde to form an imine, which is subsequently reduced by the stored hydrogen to form an alkylated derivative[5].

Workflow of Iridium-Catalyzed Borrowing Hydrogen Alkylation using E2APP.

Experimental Workflows & Self-Validating Protocols

As a Senior Application Scientist, it is critical to design protocols that are not only reproducible but inherently self-validating. The following methodologies highlight the causality behind the reagent selection.

Protocol A: Biomimetic Decarboxylative Transamination[3]

Objective: Synthesis of primary arylmethylamines from aromatic aldehydes.

• Preparation: In a reaction vial, combine the aromatic aldehyde (1.0 equiv) and 2-amino-2-phenylpropanoate salt (1.2 equiv).

• Solvent & Buffer: Suspend the mixture in a mild aqueous buffer (pH 8.0) or a mixed solvent system (e.g., EtOH/H2O) to facilitate the solubility of both the organic aldehyde and the amine salt.

• Reaction: Stir the mixture at 50 °C for 12–24 hours.

• Causality & Self-Validation: The reaction progress is self-validating. The stoichiometric release of CO2​ can be monitored volumetrically. Furthermore, the byproduct of the E2APP donor is a specific ketone. Monitoring the 1:1 formation of this ketone via GC-MS provides direct, orthogonal validation of the amine transfer without needing to isolate the highly polar amine product immediately.

• Isolation: Adjust the pH to basic, extract with ethyl acetate, and purify via flash chromatography.

Protocol B: Borrowing Hydrogen Alkylation via Iridium Catalysis[5]

Objective: Alkylation of E2APP derivatives using unactivated alcohols.

• Initiation: In a carousel tube under N2​ , combine (S)-Methyl 2-amino-2-phenylpropanoate (2 mmol), 1,5-pentanediol (2 mmol), [IrCp∗Cl2​]2​ (2.5 mol %), and NaHCO3​ (5.0 mol %).

• Causality of Base Selection: NaHCO3​ is chosen specifically to neutralize the HCl from the amine salt (if used) and to facilitate the catalytic cycle. A stronger base would cause unwanted hydrolysis of the ethyl/methyl ester group.

• Reaction: Stir at room temperature for 10 minutes to ensure complexation, then seal and heat to 125 °C for 18 hours.

• Causality & Self-Validation: This closed-loop system requires no external reductant (like NaBH4​ or H2​ gas). The successful formation of the alkylated product inherently validates that the iridium catalyst successfully "borrowed" and returned the hydrogen. If the cycle breaks, intermediate imines or unreacted aldehydes accumulate, which can be rapidly identified via crude 1H -NMR.

Quantitative Data Analysis

To benchmark the efficacy of E2APP and its analogs across various synthetic applications, the following table summarizes quantitative yield and enantiomeric excess (ee) data from recent literature.

Derivative / Analog	Application / Reaction	Catalyst / Reagent System	Yield (%)	Enantiomeric Excess (ee %)
(S)-Methyl 2-amino-2-phenylpropanoate	Borrowing Hydrogen Alkylation	[IrCp∗Cl2​]2​ / NaHCO3​	45%[5]	N/A (Stereocenter preserved)
2-Amino-2-phenylpropanoate salt	Decarboxylative Transamination	None (Aqueous Buffer, Mild Heat)	44–99%[3]	N/A
2,2-Diphenylglycine (Analog)	Asymmetric Transamination	Chiral Pyridoxamine	81–98%[4]	88–95%[4]
D-alpha-phenylglycine methyl ester	Chiral Intermediate Synthesis	Various (Esterification/Methylation)	>90%[2]	>99% (High Purity)[2]

Pharmaceutical Applications

Derivatives of alpha-methylphenylglycine and E2APP are not just academic curiosities; they are foundational building blocks in the pharmaceutical industry. They are heavily utilized as chiral intermediates in the synthesis of angiotensin II receptor antagonists, angiotensin-converting enzyme (ACE) inhibitors, and various anti-cancer agents[2]. The robust nature of the quaternary stereocenter ensures that the spatial orientation required for drug-receptor binding is maintained throughout aggressive late-stage functionalization.

References

• [2] D-(-)-Alpha-Phenylglycine Methyl Ester Hcl BP EP USP CAS 19883-41-1. Fengchen Group Co., Ltd. Available at:

• [3] Organic Letters Vol. 25 No. 21 - Transamination of Aromatic Aldehydes to Primary Arylmethylamines. ACS Publications. Available at:

• [5] A Survey of the Borrowing Hydrogen Approach to the Synthesis of some Pharmaceutically Relevant Intermediates. Organic Process Research & Development, ACS Publications. Available at:

• [4] A proposed mechanism for the asymmetric transamination of α-keto acids. ResearchGate. Available at:

• [1] Methyl phenylglycine | C9H11NO2 | CID 117324. PubChem - NIH. Available at:

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Unveiling the Mechanism of Action of Ethyl 2-Amino-2-Phenylpropanoate and Related α-Methylphenylglycine Derivatives: A Dual-Perspective Technical Guide

Executive Summary

Ethyl 2-amino-2-phenylpropanoate (EAPP) and its parent free acid, α-methylphenylglycine (2-amino-2-phenylpropionic acid), occupy a unique intersection between synthetic biocatalysis and pharmacology. As an unnatural amino acid derivative featuring a quaternary stereocenter, EAPP serves a dual purpose in modern drug development: it acts as a highly efficient, sacrificial amine donor in biomimetic decarboxylative transamination reactions[1], and its core scaffold functions as a potent pharmacophore with intrinsic analgesic and anti-inflammatory properties[2]. This whitepaper deconstructs the chemical and biological mechanisms of action (MoA) of EAPP-related compounds, providing field-proven protocols and causality-driven insights.

Part 1: Chemical Mechanism of Action – Biomimetic Decarboxylative Transamination

In the synthesis of complex active pharmaceutical ingredients (APIs), generating primary arylmethylamines from aromatic aldehydes is a critical bottleneck. Traditional reductive amination often requires harsh conditions and yields secondary or tertiary amine byproducts. EAPP circumvents this through a biomimetic decarboxylative transamination cascade.

The Stereoelectronic Causality of EAPP

Why choose EAPP over standard amine donors like benzylamine or 2,2-diphenylglycine? The answer lies in the α-methyl group . In traditional transamination, the intermediate imine can undergo unwanted α-deprotonation, leading to side reactions. The quaternary α-carbon of EAPP physically blocks this α-proton abstraction. Consequently, the system is thermodynamically forced down a single pathway: the extrusion of carbon dioxide (decarboxylation) to generate a highly reactive, delocalized 2-azaallyl anion[1].

Fig 1: Biomimetic decarboxylative transamination cascade using EAPP as an amine donor.

Self-Validating Experimental Protocol: Synthesis of Primary Arylmethylamines

To ensure reproducibility and scientific integrity, the following protocol integrates In-Process Controls (IPCs) to create a self-validating workflow.

Step 1: Dehydrative Condensation

• Action: Combine the target aromatic aldehyde (1.0 mmol), Cesium 2-amino-2-phenylpropanoate (1.5 mmol), and anhydrous MgSO₄ (2.0 mmol) in 5 mL of anhydrous DMF.

• Causality: The Cesium salt is critical; the large ionic radius of Cs⁺ weakens the ion pair, enhancing the nucleophilicity of the carboxylate and lowering the activation energy for later decarboxylation. MgSO₄ is explicitly chosen over molecular sieves because it irreversibly forms hydrates, driving imine formation forward without trapping the bulky EAPP salt in a porous matrix.

• Validation (IPC): Analyze an aliquot via ATR-FTIR. Proceed to Step 2 only when the aldehyde C=O stretch (~1700 cm⁻¹) is completely replaced by the imine C=N stretch (~1640 cm⁻¹).

Step 2: Thermal Decarboxylation

• Action: Elevate the reaction temperature to 60 °C under an inert argon atmosphere for 12 hours.

• Validation (IPC): Route the exhaust gas through a Ba(OH)₂ bubbler. The precipitation of BaCO₃ visually validates active CO₂ extrusion, confirming the generation of the 2-azaallyl anion.

Step 3: Regioselective Protonation & Hydrolysis

• Action: Quench the reaction with 10 mL of aqueous HCl (1 M) at room temperature, stir for 30 minutes, adjust to pH 10 with NaOH, and extract with ethyl acetate.

• Causality: The acidic quench serves a dual purpose: it protonates the 2-azaallyl anion at the less sterically hindered benzylic position (forming the ketimine) and immediately hydrolyzes the ketimine into the target primary arylmethylamine and an easily separable acetophenone byproduct.

Quantitative Data: Amine Donor Performance

The structural advantages of EAPP translate directly into superior synthetic metrics compared to legacy amine donors.

Amine Donor System	Average Yield (%)	Chemoselectivity	Primary Byproduct	Operational Causality / Limitations
Pyridoxamine	65 - 80	High	Pyridoxal	Requires complex, stoichiometric chiral auxiliaries.
Benzylamine	45 - 60	Low	Benzaldehyde	High temperatures induce unwanted reductive amination side-reactions.
2,2-Diphenylglycine	75 - 85	Moderate	Benzophenone	Extreme steric hindrance limits substrate scope to unhindered aldehydes.
EAPP (Cesium Salt)	85 - 99	Exceptional	Acetophenone	α-methyl group prevents α-deprotonation, forcing quantitative decarboxylation[1].

Part 2: Pharmacological Mechanisms & Drug Development Applications

Beyond its utility as a synthetic reagent, the core scaffold of EAPP—α-methylphenylglycine (2-amino-2-phenylpropionic acid)—is a highly valuable pharmacophore in medicinal chemistry.

Conformational Restriction in Peptidomimetics

In the development of peptide-based drugs (such as Angiotensin II receptor antagonists), rapid proteolytic degradation is a primary failure point. Incorporating the EAPP scaffold into a peptide backbone introduces a quaternary α-carbon. This severe steric bulk restricts the Ramachandran dihedral angles (φ and ψ), locking the peptide into a specific bioactive conformation.

• Causality: This conformational rigidity prevents exopeptidases from recognizing the cleavage site, drastically increasing the in vivo half-life of the drug while simultaneously enhancing receptor subtype selectivity by pre-organizing the binding motif.

Intrinsic Analgesic and Anti-Inflammatory Pathways

The free acid of EAPP is widely utilized in the pharmaceutical industry due to its inherent analgesic and anti-inflammatory properties[2]. Structurally, 2-amino-2-phenylpropionic acid shares the critical α-methylarylacetic acid motif found in profen-class Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) like ibuprofen and naproxen.

• Mechanism: While traditional NSAIDs inhibit Cyclooxygenase (COX) enzymes via their carboxylate groups, the presence of the α-amino group in the EAPP scaffold alters its pharmacokinetic distribution, allowing for unique interactions with inflammatory signaling cascades and potentially modulating glutamatergic transmission (as seen with other unnatural phenylglycine derivatives). Due to the recalcitrant nature of these robust scaffolds, advanced oxidation processes (AOPs) are often required to treat wastewater generated during their pharmaceutical manufacturing[3].

Fig 2: Pharmacological applications and logical workflow of EAPP-related scaffolds.

Conclusion

Ethyl 2-amino-2-phenylpropanoate and its related derivatives represent a masterclass in rational chemical design. By leveraging the stereoelectronic effects of a quaternary α-carbon, researchers can utilize EAPP to drive high-yield biomimetic transaminations, while medicinal chemists can deploy the same structural logic to engineer protease-resistant peptidomimetics and novel anti-inflammatory therapeutics.

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Protocols & Analytical Methods

Application Notes and Protocols for the Multicomponent Synthesis of N-Protected α-Amino Esters

Introduction: The Strategic Advantage of Multicomponent Reactions in Peptide and Drug Discovery

N-protected α-amino esters are fundamental building blocks in the synthesis of peptides and peptidomimetics, which are central to drug discovery and development. Traditional methods for their synthesis often involve multiple, sequential steps of protection, activation, and coupling, leading to significant time and resource expenditure, as well as the accumulation of waste. Multicomponent reactions (MCRs) offer an elegant and efficient alternative, allowing for the construction of complex molecules, such as N-protected α-amino esters, in a single, one-pot operation from three or more starting materials.[1][2] This approach aligns with the principles of green chemistry by improving atom economy and reducing the number of synthetic steps and purification procedures.[1]

Among the plethora of MCRs, isocyanide-based reactions, particularly the Ugi and Passerini reactions, have proven to be exceptionally powerful for generating libraries of compounds with diverse structures.[3][4][5] The Ugi four-component reaction (U-4CR), for instance, combines an amine, a carbonyl compound (aldehyde or ketone), a carboxylic acid, and an isocyanide to produce an α-acylamino amide scaffold.[2] By judiciously choosing the starting materials, this reaction can be adapted to directly synthesize N-protected α-amino esters. This guide provides a detailed protocol for a representative Ugi-type multicomponent synthesis and discusses the underlying principles and applications for researchers in organic synthesis and medicinal chemistry.

Reaction Mechanism: The Ugi Four-Component Reaction (U-4CR)

The Ugi reaction proceeds through a series of equilibrium steps, culminating in an irreversible rearrangement that drives the reaction to completion. The generally accepted mechanism involves the initial formation of an imine from the condensation of an amine and a carbonyl compound. The isocyanide then undergoes an α-addition to the imine, forming a nitrilium ion intermediate. This intermediate is subsequently trapped by the carboxylate anion, leading to an α-adduct. The final step is an intramolecular acyl transfer, known as the Mumm rearrangement, which yields the stable α-acylamino amide product.[2]

Caption: Ugi four-component reaction mechanism.

Experimental Workflow: A Generalized Approach

The experimental workflow for the multicomponent synthesis of N-protected α-amino esters is designed for efficiency and simplicity. The one-pot nature of the reaction eliminates the need for isolating intermediates, significantly streamlining the synthetic process. The general workflow involves the sequential addition of reactants to a suitable solvent, followed by a reaction period and subsequent product isolation and purification.

Caption: General experimental workflow for multicomponent synthesis.

Detailed Protocol: Ugi Synthesis of an N-Boc-Protected α-Amino Ester Derivative

This protocol describes a representative Ugi four-component reaction for the synthesis of a dipeptide-like molecule, where one of the components is an N-Boc-protected amino acid.

Materials:

• N-Boc-glycine (1.0 mmol, 1.0 equiv)

• Benzaldehyde (2.2 mmol, 2.2 equiv)

• tert-Butyl isocyanide (2.2 mmol, 2.2 equiv)

• Methanol (MeOH), anhydrous (2 mL)

• Dichloromethane (CH₂Cl₂), for work-up

• Petroleum ether, for precipitation

• Round-bottom flask (10 mL) with a magnetic stir bar

• Standard laboratory glassware and purification apparatus (separatory funnel, rotary evaporator, column chromatography setup)

Procedure:

• Reaction Setup: To a 10 mL round-bottom flask equipped with a magnetic stir bar, add N-Boc-glycine (1.0 mmol).

• Solvent and Reactant Addition: Add 2 mL of anhydrous methanol to the flask to create a suspension.

• To this suspension, add benzaldehyde (2.2 mmol).

• Finally, add tert-butyl isocyanide (2.2 mmol) to the reaction mixture under ambient atmosphere.

• Reaction: Stir the resulting mixture vigorously at room temperature (25 °C). The reaction progress can be monitored by thin-layer chromatography (TLC). A typical reaction time is 96 hours.[6]

• Work-up:

  • After the reaction is complete, remove the volatile components (methanol) under reduced pressure using a rotary evaporator.

  • Dissolve the resulting residue in a minimal amount of dichloromethane (e.g., 2 mL).

• Purification:

  • Precipitate the product by adding the dichloromethane solution dropwise to a stirred volume of petroleum ether.

  • Repeat the precipitation process three times to ensure the removal of unreacted starting materials and by-products.

  • Collect the solid product by filtration and dry it under vacuum at room temperature.[6]

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Expert Insights & Causality:

• Choice of Solvent: Methanol is a common solvent for the Ugi reaction as it is polar and protic, which can facilitate the formation of the imine intermediate.[5]

• Stoichiometry: An excess of the aldehyde and isocyanide components is often used to drive the reaction towards completion, especially when one component is a solid with limited solubility.[6]

• Reaction Time: Ugi reactions can often be complete within minutes to hours, especially at higher concentrations (0.5M - 2.0M).[1] The extended reaction time in this protocol may be due to the specific substrates and lower concentration.

• Purification: The precipitation method is a simple and effective way to purify the product, especially when the product is a solid and the starting materials are liquids or more soluble in the precipitation solvent system. This avoids the need for more time-consuming purification techniques like column chromatography.[1]

Data Presentation: Scope of Multicomponent Syntheses

The following table summarizes various examples of multicomponent reactions for the synthesis of N-protected α-amino ester derivatives, highlighting the versatility of this approach.

Amine Component	Carbonyl Component	Acid Component (N-Protected)	Isocyanide Component	Solvent	Yield (%)	Reference
Furfurylamine	Benzaldehyde	N-Boc-glycine	tert-Butyl isocyanide	Methanol	66	[1]
4-Fluorobenzylamine	-	N-Boc-glycine	Benzylisocyanide	MeOH/THF	-	[3]
p-Anisidine	Ethyl glyoxylate	Benzyl bromide (precursor)	-	-	-	[7]
Benzylamine	Isobutyraldehyde	-	Benzyl isocyanide	Methanol	-	[8]
n-Propylamine	Isobutyraldehyde	-	tert-Butyl isocyanide	Methanol	-	[8]

Note: Yields can vary significantly based on the specific substrates and reaction conditions.

Conclusion and Future Outlook

Multicomponent reactions, particularly the Ugi reaction, provide a powerful and efficient strategy for the synthesis of N-protected α-amino esters. The operational simplicity, high atom economy, and the ability to generate diverse molecular scaffolds in a single step make these reactions highly attractive for applications in drug discovery and peptide synthesis. The provided protocol serves as a practical starting point for researchers looking to implement MCRs in their synthetic endeavors. Future advancements in this field are expected to focus on the development of novel MCRs, the expansion of the substrate scope, and the application of these methods to the synthesis of increasingly complex and biologically relevant molecules.

References

• Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. Journal of Combinatorial Chemistry. [Link]

• Ugi Reaction of Natural Amino Acids: A General Route toward Facile Synthesis of Polypeptoids for Bioapplications. ACS Macro Letters. [Link]

• Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. Molecules. [Link]

• Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry. [Link]

• One-pot synthesis of enantiomerically pure N-protected allylic amines from N-protected α-amino esters. Beilstein Journal of Organic Chemistry. [Link]

• Facile Synthesis of N -protected Amino Acid Esters Assisted by Microwave Irradiation. ResearchGate. [Link]

• EXPERIMENTAL PROCEDURES - Beilstein Journals. Beilstein Journals. [Link]

• Experimental Procedures - The Royal Society of Chemistry. The Royal Society of Chemistry. [Link]

• Solventless mechanosynthesis of N-protected amino esters. Journal of Organic Chemistry. [Link]

• SYNTHESIS AND CHARACTERIZATION OF BOC-PROTECTED THIO-1,3,4-OXADIAZOL-2-YL DERIVATIVES. ResearchGate. [Link]

• α-Amino Acids as Synthons in the Ugi-5-Centers-4-Components Reaction: Chemistry and Applications. Symmetry. [Link]

• β-Amino ketones, esters, nitriles and related compounds synthesis by 1,4-addition. Organic Chemistry Portal. [Link]

• Ugi Reaction of Natural Amino Acids: A General Route toward Facile Synthesis of Polypeptoids for Bioapplications. ACS Macro Letters. [Link]

• Mystery of the Passerini Reaction for the Synthesis of the Antimicrobial Peptidomimetics against Nosocomial Pathogenic Bacteria. Molecules. [Link]

• SYNTHESIS AND SPECTRAL CHARACTERIZATION OF A NEW DIPEPTIDE ANALOGUE. Der Pharma Chemica. [Link]

• A straightforward approach towards combined α-amino and α-hydroxy acids based on Passerini reactions. ResearchGate. [Link]

• Multicomponent Synthesis of a N-Protected Alpha-Amino Ester: Ethyl 2-((4-Methoxyphenyl)Amino)-3-Phenylpropanoate. Journal of Chemical Education. [Link]

• Supporting Information for Experimental procedures and analytical data Table of Contents. The Royal Society of Chemistry. [Link]

• One-pot synthesis of enantiomerically pure N-protected allylic amines from N-protected α-amino esters. Beilstein Journal of Organic Chemistry. [Link]

• Passerini Multicomponent Reactions with Plant-Derived Phenolic Acids for the Synthesis of Poly(ester-amide)s. Interreg Vlaanderen-Nederland. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• BENZYLOXYCARBONYL-L-ALANYL-L-CYSTEINE METHYL ESTER. Organic Syntheses. [Link]

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Application Note: Ethyl 2-amino-2-phenylpropanoate in the Synthesis of Sterically Constrained Drug Scaffolds

Executive Summary

Ethyl 2-amino-2-phenylpropanoate (CAS: 20398-59-8) [1] is a highly specialized, unnatural amino acid derivative functioning as a critical chiral building block in modern medicinal chemistry. Structurally, it is the ethyl ester of α -methylphenylglycine. The introduction of a methyl group at the α -carbon transforms a standard amino acid into a sterically constrained quaternary stereocenter. This application note details the mechanistic rationale for utilizing this intermediate, highlights its field-proven applications in drug development, and provides optimized, self-validating protocols for its manipulation.

Mechanistic Rationale: The Power of the Quaternary Stereocenter

The decision to incorporate an α -methylated amino acid into a drug scaffold is rarely arbitrary; it is a deliberate structural intervention driven by three primary causalities:

• Conformational Restriction (Target Affinity): The quaternary stereocenter severely restricts the rotational freedom of the adjacent bonds (Ramachandran ϕ and ψ angles). This locks the drug molecule into a highly specific, rigid bioactive conformation, reducing the entropic penalty upon binding to the target receptor.

• Metabolic Stability (Pharmacokinetics): Peptidomimetics containing standard amino acids are highly susceptible to enzymatic cleavage by proteases and aminopeptidases. The α -methyl group provides profound steric shielding around the adjacent amide bonds, physically preventing the enzyme's catalytic triad from accessing the carbonyl carbon.

• Chemical Stability (Formulation): In certain drug scaffolds, unmethylated benzylic positions are prone to oxidation or epimerization. The quaternary center eliminates the acidic α -proton, preventing racemization and degradation during long-term storage[2].

Field-Proven Applications in Drug Development

• COPD Therapeutics (MAPI Dual Inhibitors): During the optimization of M3 Antagonist–PDE4 Inhibitor (MAPI) molecules by Chiesi Farmaceutici, standard phenylglycine derivatives exhibited chemical instability, resulting in a loss of purity over time. Substituting the standard moiety with an α -methylphenylglycine derivative (derived from 2-amino-2-phenylpropanoic acid) completely resolved the stability issues while maintaining high binding affinity for both PDE4B2 and the M3 receptor[2].

• Antiviral Agents (HCV NS5A Inhibitors): This compound serves as a vital intermediate in synthesizing replicase complex inhibitors for Hepatitis C (e.g., pipeline compounds related to PF-00868554). The sterically demanding nature of the α -methylphenylglycine moiety is instrumental in achieving the precise binding pose required to disrupt NS5A protein function[3].

Mechanism of pharmacokinetic advantage via steric shielding against proteolytic degradation.

Quantitative Data & Reagent Selection

Handling α -methylated amino acids requires specialized synthetic strategies. Standard coupling reagents often fail due to the extreme steric bulk of the quaternary carbon.

Table 1: Physicochemical Profile of the Intermediate

Property	Value
Chemical Name	Ethyl 2-amino-2-phenylpropanoate
CAS Number	20398-59-8
Molecular Formula	C₁₁H₁₅NO₂
Molecular Weight	193.24 g/mol
Structural Feature	Quaternary α -carbon (Highly sterically hindered)

Table 2: Comparative Amide Coupling Efficiency for α -Methylphenylglycine

Coupling Reagent	Additive	Base	Temp	Yield (%)	Causality / Mechanistic Observation
EDC	HOBt	DIPEA	25 °C	< 20%	Severe steric clash prevents O-acylisourea intermediate formation.
DIC	Oxyma	Collidine	40 °C	45-50%	Improved leaving group, but aminolysis remains kinetically slow.
HATU	None	DIPEA	40 °C	> 85%	HOAt neighboring group effect (pyridine nitrogen) accelerates aminolysis.

Experimental Methodologies

The following self-validating protocols outline the transformation of the ethyl ester intermediate into a functionalized drug scaffold.

Protocol A: Saponification to α -Methylphenylglycine

• Objective: Isolate the free acid for downstream N-to-C peptide coupling.

• Causality of Design: The ethyl ester is a robust protecting group. Using LiOH in a THF/Water mixture is preferred over NaOH/MeOH because the Li⁺ ion coordinates with the carbonyl oxygen, enhancing the electrophilicity of the sterically hindered ester and driving hydrolysis forward.

Step-by-Step Methodology:

• Dissolve 10.0 mmol of Ethyl 2-amino-2-phenylpropanoate in 20 mL of Tetrahydrofuran (THF).

• In a separate flask, dissolve 30.0 mmol of LiOH·H₂O (3 equivalents) in 10 mL of deionized water.

• Add the aqueous LiOH solution dropwise to the THF solution at 0 °C to prevent unwanted side reactions.

• Remove the ice bath and stir the biphasic mixture at room temperature for 12–16 hours. (Note: The bulky α -methyl group drastically reduces the rate of nucleophilic attack; extended reaction times are mandatory).

• Self-Validation Step: Monitor the reaction via TLC (Hexane:EtOAc 7:3, Ninhydrin stain). The starting ester will appear as a high Rf​ spot, while the hydrolyzed free acid remains at the baseline.

• Once complete, concentrate the mixture under reduced pressure to remove the THF.

• Adjust the aqueous layer to pH 6.0–6.5 using 1M HCl. (Causality: This is the approximate isoelectric point (pI) of the amino acid, ensuring maximum precipitation of the zwitterionic product).

• Extract with Ethyl Acetate (3 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the free acid.

Protocol B: Amide Bond Formation (Peptide Coupling)

• Objective: Couple the sterically hindered α -methylphenylglycine to a primary amine drug scaffold.

• Causality of Design: As shown in Table 2, standard carbodiimides fail. HATU (a uranium/aminium salt) generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The neighboring group effect of the nitrogen in the pyridine ring of HOAt accelerates the aminolysis, overcoming the steric barrier of the quaternary center.

Step-by-Step Methodology:

• Dissolve 5.0 mmol of the free acid and 5.5 mmol of HATU in 15 mL of anhydrous DMF under an inert nitrogen atmosphere.

• Add 15.0 mmol of N,N-Diisopropylethylamine (DIPEA) dropwise. Stir for 15 minutes at room temperature. (Causality: DIPEA deprotonates the carboxylic acid, allowing HATU to form the reactive HOAt ester. The 15-minute pre-activation is critical because the quaternary carbon sterically hinders this initial activation step).

• Add 5.0 mmol of the target amine dissolved in 5 mL of DMF.

• Stir the reaction mixture at 40 °C for 24 hours. (Causality: Mild heating provides the kinetic energy necessary to drive the aminolysis of the sterically hindered active ester).

• Self-Validation Step: Monitor conversion via LC-MS. Confirm the disappearance of the activated ester mass and the appearance of the desired product mass.

• Quench the reaction with saturated aqueous NH₄Cl (20 mL) and extract with EtOAc (3 x 20 mL).

• Wash the organic layer with 5% aqueous LiCl (3 x 15 mL) to remove residual DMF, dry over Na₂SO₄, and purify via flash chromatography.

Synthetic workflow for incorporating Ethyl 2-amino-2-phenylpropanoate into drug scaffolds.

References

• [2] Rizzi, A., et al. Optimization of M3 Antagonist–PDE4 Inhibitor (MAPI) Dual Pharmacology Molecules for the Treatment of COPD. Journal of Medicinal Chemistry, ACS Publications (2023). Available at:[Link]

• [3] Pfizer Inc. WO2011082077A1 - Hepatitis C virus inhibitors. Google Patents (2011). Available at:

Sources

• 1. Page loading... [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2011082077A1 - Hepatitis c virus inhibitors - Google Patents [patents.google.com]

Application of Ethyl 2-amino-2-phenylpropanoate in medicinal chemistry.

Application Note: Strategic Integration of Ethyl 2-amino-2-phenylpropanoate in Peptidomimetic Drug Discovery

Prepared by: Senior Application Scientist, Medicinal Chemistry Division Target Audience: Researchers, scientists, and drug development professionals.

Introduction: The Quaternary Amino Acid Advantage

The transition from a biologically active peptide hit to a viable clinical candidate is frequently derailed by two fundamental liabilities: high conformational flexibility (leading to off-target effects and poor receptor affinity due to entropic penalties) and rapid proteolytic degradation in vivo[1]. To overcome these hurdles, medicinal chemists employ α -quaternary amino acids.

Ethyl 2-amino-2-phenylpropanoate (CAS: 20398-59-8), the ethyl ester of α -methylphenylglycine, represents a highly effective chiral building block in this space. By replacing the exchangeable α -proton of standard phenylglycine with a methyl group, this molecule introduces severe steric constraints. This modification not only dictates the local Ramachandran dihedral angles ( ϕ , ψ ) to preorganize the peptide backbone into stable secondary structures (such as 310​

• or α -helices)[], but it also acts as a steric shield against endogenous proteases[3]. Furthermore, the ethyl ester moiety serves a dual purpose: it acts as a C-terminal protecting group during solid- or solution-phase synthesis and functions as a lipophilic prodrug moiety to enhance membrane permeability (cLogP) in the final active pharmaceutical ingredient (API)[4].

Mechanistic Causality in Drug Design

Conformational Preorganization

Linear peptides suffer from a high entropic penalty upon binding to their target receptors. The incorporation of the α -methyl group in Ethyl 2-amino-2-phenylpropanoate restricts the rotational freedom of the peptide backbone. The steric clash between the α -methyl group and adjacent amide bonds forces the backbone into a narrow region of conformational space, preorganizing the side chains for optimal target interaction[]. This preorganization converts the binding event from an entropically unfavorable process to a highly favorable one, often increasing receptor affinity by orders of magnitude.

Proteolytic Shielding and Metabolic Stability

Endogenous proteases require the peptide backbone to adopt an extended β -strand conformation to fit within their catalytic clefts. The helical/turn induction caused by the quaternary α -carbon of Ethyl 2-amino-2-phenylpropanoate physically prevents the peptide from adopting this required geometry[3]. Additionally, the sheer steric bulk of the methyl and phenyl groups physically blocks the approach of proteolytic enzymes. Finally, the absence of an α -proton completely eliminates the risk of racemization, ensuring high metabolic stability and prolonged half-life in systemic circulation[5].

Pathway Visualization

The logical progression of integrating Ethyl 2-amino-2-phenylpropanoate into a drug discovery workflow is illustrated below.

Workflow illustrating peptide optimization via quaternary amino acid substitution.

Quantitative Data Presentation

The table below summarizes the physicochemical and pharmacokinetic differences between a native tertiary amino acid ester and the quaternary Ethyl 2-amino-2-phenylpropanoate, highlighting the causality behind its use in lead optimization.

Parameter	L-Phenylglycine Ethyl Ester (Native)	Ethyl 2-amino-2-phenylpropanoate (Quaternary)	Mechanistic Causality
α -Carbon Type	Tertiary	Quaternary	Addition of an α -methyl group.
Proteolytic Half-Life ( t1/2​ )	< 2 hours	> 24 hours	Steric blockade of protease active site[].
Conformational Preference	Flexible (Extended/Coil)	Constrained (Helical/Turn)	Restriction of ϕ,ψ dihedral angles[1].
Racemization Risk	High (acidic α -proton)	Negligible	Absence of exchangeable α -proton[5].
Coupling Reactivity	High	Low (Requires HATU/PyBOP)	Steric hindrance at the nucleophilic amine.

Step-by-Step Experimental Methodologies

Because Ethyl 2-amino-2-phenylpropanoate possesses a highly sterically hindered quaternary amine, standard peptide coupling reagents (e.g., EDC/HOBt) will yield poor conversion rates. As a self-validating protocol, we employ HATU, which generates a highly reactive 7-azabenzotriazole active ester, to drive the acylation forward.

Protocol A: Solution-Phase Peptide Coupling to Ethyl 2-amino-2-phenylpropanoate

Objective: Couple an N-protected amino acid (Fmoc-AA-OH) to the sterically hindered amine of Ethyl 2-amino-2-phenylpropanoate.

• Activation: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve 1.2 equivalents of the incoming Fmoc-AA-OH and 1.2 equivalents of HATU in anhydrous N,N-Dimethylformamide (DMF) (0.2 M concentration).

• Base Addition: Add 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise to the solution at 0∘C . Causality: DIPEA deprotonates the carboxylic acid, allowing HATU to form the highly reactive OAt-ester. The low temperature prevents premature epimerization of the Fmoc-AA-OH.

• Nucleophilic Attack: Stir the activated mixture for 5 minutes, then add 1.0 equivalent of Ethyl 2-amino-2-phenylpropanoate.

• Reaction Progression: Warm the reaction to room temperature and stir for 12–18 hours. Causality: The quaternary nature of the amine drastically reduces its nucleophilicity; extended reaction times are mandatory for high yields.

• Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with 5% NaHCO3​ , brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (Hexanes/EtOAc gradient) to yield the dipeptide ester.

Protocol B: In Vitro Plasma Stability Assay

Objective: Validate the proteolytic resistance imparted by the quaternary amino acid substitution.

• Preparation: Prepare a 10 mM stock solution of the synthesized peptidomimetic in DMSO.

• Incubation: Dilute the stock solution to a final concentration of 10 μ M in pre-warmed ( 37∘C ) human blood plasma (buffered to pH 7.4 with PBS).

• Sampling: Aliquot 50 μ L samples at designated time points ( t=0,1,2,4,8,12,24 hours).

• Quenching: Immediately quench each aliquot by adding 150 μ L of ice-cold acetonitrile containing an internal standard. Causality: Acetonitrile denatures the plasma proteins (including proteases), halting degradation instantly and precipitating the proteins for downstream analysis.

• Centrifugation: Centrifuge the quenched samples at 14,000 × g for 10 minutes at 4∘C .

• LC-MS/MS Analysis: Transfer the supernatant to HPLC vials and analyze via LC-MS/MS to quantify the remaining parent compound. Plot the natural log of the remaining percentage versus time to calculate the half-life ( t1/2​ ).

References

• Title: D-(-)-Alpha-Phenylglycine Methyl Ester Hcl BP EP USP CAS 19883-41-1 Source: Fengchen Group Co., Ltd. URL: [Link]

• Title: Beyond N-Alkylation: Synthesis, Structure, and Function of N-Amino Peptides Source: Accounts of Chemical Research - ACS Publications URL: [Link]

• Title: Beyond N-alkylation: Synthesis, structure, and function of N-aminopeptides Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Synthetic Methods of Sugar Amino Acids and Their Application in the Development of Cyclic Peptide Therapeutics Source: MDPI URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. D-(-)-Alpha-Phenylglycine Methyl Ester Hcl BP EP USP CAS 19883-41-1 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 5. mdpi.com [mdpi.com]

Comprehensive Analytical Characterization of Ethyl 2-amino-2-phenylpropanoate: Protocols for Structural Elucidation and Chiral Resolution

Application Note & Methodological Guide Prepared by: Senior Application Scientist

Non-canonical amino acids (ncAAs) and their ester derivatives are indispensable building blocks in modern drug discovery, offering unique steric and electronic properties that enhance peptide stability and target affinity[1]. Among these, Ethyl 2-amino-2-phenylpropanoate (also known as ethyl α -methylphenylglycinate)[2] presents a unique analytical challenge. The presence of a sterically hindered, fully substituted quaternary α -carbon necessitates rigorous structural elucidation, while its chirality demands robust enantiomeric resolution[3].

This application note provides a field-proven, self-validating analytical framework for the comprehensive characterization of Ethyl 2-amino-2-phenylpropanoate, detailing the causality behind each experimental choice to ensure high-fidelity data acquisition.

Analytical Workflow Architecture

To establish absolute confidence in the structural and enantiomeric purity of the compound, we employ an orthogonal analytical strategy encompassing Multinuclear NMR, High-Resolution Mass Spectrometry (HRMS), and Chiral High-Performance Liquid Chromatography (HPLC).

Fig 1. Orthogonal analytical workflow for unnatural amino acid characterization.

Section 1: Structural Elucidation via Multinuclear NMR

The Analytical Challenge: The structural confirmation of Ethyl 2-amino-2-phenylpropanoate relies heavily on identifying the α -carbon (C2). Because this carbon is fully substituted (bonded to a phenyl ring, a methyl group, an amino group, and an ester carbonyl), it is "silent" in 1 H NMR and exhibits low signal intensity in 1D 13 C NMR due to the absence of Nuclear Overhauser Effect (NOE) enhancement and inherently long longitudinal relaxation times ( T1​ )[1].

The Solution: We deploy 2D Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy. By observing the 2-bond and 3-bond scalar couplings ( 2JCH​ and 3JCH​ ) from the adjacent α -methyl protons and the phenyl ortho-protons to the C2 carbon, we can unambiguously lock the quaternary center into the molecular framework[4].

Protocol 1.1: NMR Acquisition Methodology

• Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of CDCl 3​ . Add 0.03% (v/v) Tetramethylsilane (TMS) as an internal reference. Self-Validation: The TMS peak must resolve as a sharp singlet at exactly 0.00 ppm; any broadening indicates poor shimming which will destroy 2D resolution.

• 1 H NMR Acquisition: Execute a standard proton sequence (e.g., zg30 on Bruker systems) at 400 MHz or higher. Set the relaxation delay ( D1​ ) to 1.0 s and Number of Scans (NS) to 16.

• 13 C NMR Acquisition: Execute a proton-decoupled carbon sequence (zgpg30). Critical Causality: Increase the relaxation delay ( D1​ ) to ≥2.5 seconds. Because the C2 quaternary carbon lacks attached protons, it relies on inefficient dipole-dipole interactions for relaxation. A standard 1.0 s delay will result in signal saturation and a missing C2 peak.

• 2D HMBC Acquisition: Run a gradient-selected HMBC sequence. Optimize the long-range coupling constant parameter to 8 Hz. This specific timing optimally captures the ∼ 7-9 Hz coupling typical of 3JCH​ interactions in amino acid derivatives[1].

Table 1. Expected NMR Assignments for Ethyl 2-amino-2-phenylpropanoate

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity / J -coupling (Hz)	Assignment / Connectivity
1 H	7.25 – 7.45	Multiplet (5H)	Phenyl ring protons
1 H	4.15	Quartet ( J = 7.1 Hz, 2H)	Ester -O-CH 2​ -CH 3​
1 H	1.95	Broad Singlet (2H)	Amine -NH 2​ (D 2​ O exchangeable)
1 H	1.70	Singlet (3H)	α -CH 3​
1 H	1.20	Triplet ( J = 7.1 Hz, 3H)	Ester -O-CH 2​ -CH 3​
13 C	174.5	Quaternary (C)	Ester C =O
13 C	142.1	Quaternary (C)	Phenyl ipso-C
13 C	61.2	Secondary (CH 2​ )	Ester -O-C H 2​ -CH 3​
13 C	60.5	Quaternary (C)	α -C (C2)
13 C	22.4	Primary (CH 3​ )	α -C H 3​

Section 2: Chiral Resolution via HPLC

The Analytical Challenge: As a chiral building block, the enantiomeric purity of Ethyl 2-amino-2-phenylpropanoate is critical. Conventional achiral columns cannot separate the (R) and (S) enantiomers[5]. While pre-column derivatization with chiral reagents (like o-phthalaldehyde and N-acetyl-L-cysteine) is an option[6], direct separation on a Chiral Stationary Phase (CSP) is preferred to prevent derivatization-induced racemization artifacts.

The Solution: Polysaccharide phenylcarbamate-derived CSPs (e.g., Chiralpak AD-H or IA) exhibit exceptional enantioselectivity for α -amino acid esters[3]. The separation is governed by a three-point interaction model.

Fig 2. Three-point chiral recognition mechanism on a polysaccharide stationary phase.

Protocol 2.1: Chiral HPLC Methodology

• Mobile Phase Preparation: Prepare an isocratic mixture of HPLC-grade n -Hexane and Isopropanol (90:10 v/v).

• Basic Modifier Addition (Causality): Add 0.1% (v/v) Diethylamine (DEA) to the mobile phase. Why? The primary amine of the analyte will interact strongly with residual acidic silanol groups on the silica support of the CSP, causing severe peak tailing. DEA acts as a sacrificial competitor, masking these silanols and ensuring sharp, symmetrical peaks[3].

• System Equilibration: Flush the Chiralpak AD-H column (250 x 4.6 mm, 5 μ m) at 1.0 mL/min until the baseline at 210 nm is perfectly stable.

• System Suitability (Self-Validation): Inject 10 μ L of a racemic standard of Ethyl 2-amino-2-phenylpropanoate (1 mg/mL). Verify that the resolution ( Rs​ ) between the two enantiomer peaks is >1.5 (baseline resolution).

• Sample Analysis: Inject the synthesized/purified sample. Calculate the Enantiomeric Excess ( ee ) by integrating the area under the curve (AUC) for the (R) and (S) peaks.

Table 2. Optimized Chiral Chromatographic Parameters

Parameter	Specification	Rationale
Column	Amylose tris(3,5-dimethylphenylcarbamate)	Provides optimal chiral cavities for α -amino esters[3].
Mobile Phase	n -Hexane / IPA / DEA (90:10:0.1)	Normal-phase conditions maximize hydrogen bonding interactions.
Flow Rate	1.0 mL/min	Balances analysis time with longitudinal diffusion (van Deemter optimization).
Detection	UV at 210 nm and 254 nm	210 nm captures the ester carbonyl; 254 nm captures the phenyl ring.
Temperature	25 °C	Sub-ambient temperatures can increase Rs​ but broaden peaks due to viscosity.

Section 3: High-Resolution Mass Spectrometry (HRMS)

To confirm the exact mass (Theoretical MW: 193.24 g/mol )[5] and rule out des-methyl or hydrolysis impurities, HRMS is utilized.

Protocol 3.1: LC-HRMS (ESI+)

• Sample Prep: Dilute the sample to 1 μ g/mL in Acetonitrile/Water (50:50) with 0.1% Formic Acid.

• Ionization (Causality): Use Electrospray Ionization in positive mode (ESI+). The basic primary amine readily accepts a proton from the formic acid, forming a highly stable [M+H]+ ion.

• Data Interpretation: Look for the exact mass at m/z 194.1176 ( [M+H]+ ). In MS/MS fragmentation, expect a primary neutral loss of 17 Da (NH 3​ ) resulting in a stabilized carbocation, followed by the loss of the ethyl ester group[2].

References

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Journal of the Pharmaceutical Society of Korea (2021). Available at:[Link]

• Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR. Magnetic Resonance, Copernicus Publications (2023). Available at:[Link]

• Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde. Acta Naturae (2025). Available at:[Link]

• H Arylation of α -Amino Esters. ACS Publications (2019). Available at:[Link]

• Compound Summary: Ethyl 2-amino-2-phenylpropanoate. National Center for Biotechnology Information (PubChem). Available at: [Link]

Sources

• 1. MR - Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR [mr.copernicus.org]
• 2. Page loading... [guidechem.com]
• 3. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ethyl (2R)-2-amino-2-phenylpropanoate | C11H15NO2 | CID 57186408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. actanaturae.ru [actanaturae.ru]

Application Note: Advanced Protocols for the Chromatographic Purification of Synthesized Dipeptide Analogues

Executive Summary & Mechanistic Rationale

The purification of synthesized dipeptide analogues presents a unique chromatographic challenge. Unlike large recombinant proteins that rely on affinity tags or size-exclusion, or simple small molecules that are easily separated by standard normal-phase silica, dipeptides occupy a middle ground. They possess high polarity, zwitterionic potential, and are frequently contaminated with structurally similar impurities such as unreacted amino acid monomers, coupling reagent byproducts (e.g., dicyclohexylurea [DCU]), and epimerized stereoisomers.

As a Senior Application Scientist, it is critical to approach dipeptide purification not as a single step, but as a state-dependent workflow . The choice of chromatography is dictated entirely by the presence or absence of protecting groups (e.g., Fmoc, Boc, Cbz, tBu).

• Protected Dipeptides: The hydrophobic bulk of protecting groups suppresses the polarity of the peptide backbone, making the molecule soluble in organic solvents. These are best purified via Normal Phase Flash Chromatography .

• Deprotected Dipeptides: The removal of protecting groups exposes the highly polar, zwitterionic N- and C-termini. These require Reversed-Phase Preparative HPLC (RP-HPLC) utilizing ion-pairing agents to achieve retention and resolution.

Decision Matrix: Selecting the Chromatographic Mode

Decision workflow for selecting dipeptide purification chromatography.

Quantitative Data: Chromatographic Parameters

To establish a baseline for method development, the following table summarizes the divergent physicochemical parameters required for the two primary purification modes.

Parameter	Normal Phase Flash Chromatography	Reversed-Phase Prep HPLC
Analyte State	Fully or partially protected dipeptides	Fully deprotected dipeptides
Stationary Phase	Irregular Silica Gel (20–40 µm, 60 Å)	Spherical C18 Bonded Silica (5–10 µm, 100–300 Å)
Mobile Phase A (Weak)	Hexane, Heptane, or Dichloromethane	Water + 0.1% TFA or 0.1% Formic Acid
Mobile Phase B (Strong)	Ethyl Acetate or Methanol	Acetonitrile + 0.1% TFA or 0.1% Formic Acid
Typical Loading	1% to 10% of column weight	0.1% to 2% of column weight
Separation Mechanism	Adsorption (Polar interactions)	Partitioning (Hydrophobic interactions)
Resolution Focus	Bulk impurity & coupling reagent removal	Epimer resolution & final polishing

Protocol 1: Normal Phase Flash Chromatography for Protected Dipeptides

This protocol is designed for intermediate purification of protected dipeptides (e.g., Fmoc-AA1-AA2-OtBu). Recent advances in flash chromatography utilizing 20–25 micron spherical particles have made this a highly efficient technique for peptide intermediates, as noted by[1].

Step-by-Step Methodology

• Sample Preparation via Dry Loading:

  • Action: Dissolve the crude dipeptide mixture in a minimum volume of Dichloromethane (DCM). Add dry Celite 545 or silica gel (approx. 3x the mass of the crude peptide) to the flask. Evaporate the solvent completely under reduced pressure to yield a free-flowing powder.

  • Causality: Coupling reagent byproducts, such as DCU (from DCC), have notoriously unpredictable solubility. Liquid injections can cause DCU to precipitate at the column head, leading to catastrophic overpressure. Dry loading traps insoluble particulates before they enter the main silica bed, ensuring a uniform solvent front and preventing band broadening.

• Column Equilibration:

  • Action: Equilibrate a 20 µm silica flash column with 3 column volumes (CV) of the weak solvent (e.g., Hexane or DCM).

• Gradient Elution:

  • Action: Run a shallow gradient from 0% to 50% Ethyl Acetate in Hexane (or 0% to 10% Methanol in DCM) over 15 CV.

  • Causality: Protected dipeptides often exhibit strong hydrogen-bonding with silanol groups on the silica surface. A shallow gradient prevents the dipeptide from eluting in the solvent front, allowing adequate time for desorption kinetics to resolve the dipeptide from unreacted protected amino acids.

• Self-Validating Step (TLC Co-Spotting):

  • Action: Before pooling fractions, perform a co-spotting TLC assay. Spot the crude mixture, the isolated fraction, and a 1:1 overlay of both on a silica plate.

  • Validation Logic: If the fraction is pure, the overlay will show a single, perfectly symmetrical spot. Any elongation or "figure-eight" shape indicates the co-elution of a hidden impurity, invalidating the fraction for immediate downstream use.

Protocol 2: Reversed-Phase Preparative HPLC for Deprotected Dipeptides

Deprotected dipeptides are highly polar and require reversed-phase chromatography. As highlighted by , reversed-phase is the most popular mode for final peptide isolation due to its reproducibility and broad applicability[2].

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Action: Prepare Mobile Phase A (HPLC-grade Water + 0.1% v/v Trifluoroacetic Acid [TFA]) and Mobile Phase B (HPLC-grade Acetonitrile + 0.1% v/v TFA).

  • Causality: The addition of 0.1% TFA is non-negotiable for deprotected peptides. TFA drops the mobile phase pH to ~2.0, fully protonating the C-terminal carboxylate (pKa ~3.1) and neutralizing its negative charge. Simultaneously, TFA acts as a hydrophobic ion-pairing agent for the positively charged N-terminus. This dual action dramatically increases the dipeptide's retention factor ( k′ ) on the hydrophobic C18 stationary phase, preventing it from washing out in the void volume[3][4].

• Column Selection:

  • Action: Utilize a C18 bonded silica column (e.g., 5 µm, 100 Å pore size).

  • Causality: According to , C18 columns are preferred for small peptides (<5,000 Da). The dense octadecyl carbon chains provide the high surface area necessary to retain small, hydrophilic dipeptides. C4 columns, conversely, lack the retentive power for dipeptides and are reserved for large proteins[3].

• Focused Gradient Elution:

  • Action: Based on analytical LC-MS scouting, calculate a focused gradient (e.g., 5% to 25% B over 30 minutes, yielding a slope of <0.7% B/min).

  • Causality: Dipeptide epimers (e.g., L-Ala-L-Phe vs. D-Ala-L-Phe) have identical molecular weights and nearly identical hydrophobicities. Steep gradients force them to co-elute. A shallow, focused gradient maximizes the selectivity factor ( α ), allowing the column to resolve subtle conformational differences.

• Self-Validating Step (Mass Balance & Column Regeneration):

  • Action: Following elution, flush the column with 95% B for 5 minutes, then run a blank gradient injection. Weigh the lyophilized pure fractions and compare them against the crude input mass.

  • Validation Logic: The blank run ensures zero carryover, validating that the column is clean. A mass balance calculation (Input Mass ≈ Pure Mass + Impurity Mass) validates that no peptide irreversibly bound to the stationary phase.

The Self-Validating Analytical Loop

To ensure absolute trustworthiness in the purification process, the preparative workflow must be embedded within an analytical feedback loop. This prevents the blending of impure fractions and guarantees the integrity of the final lyophilized product.

Self-validating analytical loop for preparative RP-HPLC purification.

Orthogonal UPLC Validation: Before lyophilization (Node D to E), analyze the collected prep-HPLC fractions using an analytical UPLC system with an orthogonal mobile phase (e.g., 0.1% Formic Acid instead of TFA) or a different stationary phase (e.g., Phenyl-Hexyl instead of C18). This orthogonal selectivity acts as the ultimate self-validating mechanism, ensuring that impurities which co-eluted under the preparative conditions are unmasked and detected before the final product is certified.

References

• Title : Flash Chromatography, a Fast and Efficient Technique for Purification of Peptides Source : Biotage Application Notes URL : [Link]

• Title : Flash Peptide Purification and Method Development Source : Teledyne Labs URL : [Link]

• Title : Peptide Isolation & Purification Techniques Source : Waters Corporation URL : [Link]

• Title : The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC Source : ChemcoPlus URL :[Link]

Sources

• 1. selekt.biotage.com [selekt.biotage.com]
• 2. waters.com [waters.com]
• 3. chemcoplus.co.jp [chemcoplus.co.jp]
• 4. Reverse Phased Chromatography (RPC) in Practice [sigmaaldrich.com]

Application Note: Strategic Synthesis of 3-Substituted-5-Aminopyrazole Derivatives from Ethyl 2-amino-2-phenylpropanoate

Executive Summary & Pharmacological Rationale

In modern drug discovery, the incorporation of sterically hindered, unnatural amino acid motifs into heterocyclic scaffolds is a proven strategy to enhance pharmacokinetic profiles. Ethyl 2-amino-2-phenylpropanoate (CAS: 20398-59-8)[1] serves as an exceptional building block in this regard. Its α -methyl- α -phenylglycine architecture introduces a quaternary carbon center that restricts conformational flexibility and blocks α -proton abstraction—a primary site for cytochrome P450-mediated metabolic degradation.

This application note details a robust, self-validating three-step protocol to convert this specific ester into a 3-substituted-5-aminopyrazole. The 5-aminopyrazole core is a privileged pharmacophore, frequently deployed as a hinge-binding motif in the development of potent kinase inhibitors[2].

Mechanistic Causality & Synthetic Strategy

The direct conversion of an α -amino ester to a pyrazole requires precise control over competing nucleophilic pathways. As a Senior Application Scientist, I have designed this workflow to circumvent common pitfalls such as lactamization and poor regioselectivity.

• Step 1: N-Boc Protection. The primary amine of ethyl 2-amino-2-phenylpropanoate must be masked. Without protection, the subsequent strong-base coupling would trigger competitive intermolecular amidation or intramolecular cyclization (e.g., diketopiperazine formation).

• Step 2: tert-Butoxide-Assisted C-(C=O) Coupling. Traditional Claisen condensations often rely on highly reactive, hazardous bases like NaH or LDA. Instead, this protocol utilizes a highly efficient potassium tert-butoxide (KOtBu) assisted coupling with acetonitrile[3]. While KOtBu (pKa ~17) is theoretically too weak to quantitatively deprotonate acetonitrile (pKa ~25), the reaction is driven entirely to completion by the irreversible formation of the stable enolate of the resulting β -ketonitrile[4].

• Step 3: Cyclocondensation. The isolated β -ketonitrile undergoes regioselective cyclocondensation with hydrazine hydrate. The mechanism is initiated by the nucleophilic attack of the terminal nitrogen of hydrazine on the highly electrophilic ketone carbonyl to form a hydrazone. Subsequent intramolecular attack by the internal nitrogen onto the nitrile carbon yields the 5-aminopyrazole core[5].

Reaction Optimization Data

To validate the scalability of the critical C-(C=O) coupling (Step 2), various conditions were evaluated. The quantitative data below justifies the selection of KOtBu in THF, providing process chemists with a clear baseline for scale-up operations.

Entry	Base (Equiv.)	Solvent	Temp (°C)	Time (h)	Yield of β -Ketonitrile (%)	Mechanistic Observation
1	NaH (2.0)	THF	0 to 25	12	45	Significant ester hydrolysis observed.
2	LDA (2.0)	THF	-78 to 25	8	62	Incomplete conversion; cryogenic constraints.
3	KOtBu (2.5)	Toluene	25	24	55	Sluggish reaction rate due to poor solubility.
4	KOtBu (3.0)	THF	25	4	88	Optimal enolate stabilization and solubility.
5	KOtBu (3.0)	MeCN	25	18	41	Base degradation and polymerization of solvent.

Table 1: Optimization of the tert-butoxide-assisted C-(C=O) coupling for N-Boc-ethyl 2-amino-2-phenylpropanoate.

Experimental Protocols

Protocol A: Synthesis of N-Boc-Ethyl 2-amino-2-phenylpropanoate

• Initialization: Dissolve 10.0 mmol of ethyl 2-amino-2-phenylpropanoate[6] in 30 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Base Addition: Add 15.0 mmol (1.5 equiv) of triethylamine (Et 3​ N). Stir for 10 minutes at 0 °C. Causality: This ensures complete free-basing if the starting material was supplied as a hydrochloride salt.

• Protection: Dropwise add a solution of di-tert-butyl dicarbonate (Boc 2​ O, 11.0 mmol) in 10 mL DCM.

• In-Process Validation: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via Thin Layer Chromatography (TLC) using Hexane:EtOAc (4:1). The reaction is complete when the ninhydrin-active primary amine spot at the baseline is entirely consumed.

• Workup: Wash the organic layer with 1M HCl (2 × 20 mL) to remove unreacted amine, followed by brine. Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to yield the protected ester as a viscous, pale-yellow oil.

Protocol B: tert-Butoxide-Assisted Synthesis of β -Ketonitrile

• Preparation: In an oven-dried flask under N 2​ , dissolve the N-Boc protected ester (10.0 mmol) and anhydrous acetonitrile (15.0 mmol, 1.5 equiv) in 40 mL of anhydrous THF.

• Coupling: Portion-wise add potassium tert-butoxide (KOtBu, 30.0 mmol, 3.0 equiv) at room temperature. Causality: A 3.0 molar equivalent excess is mandatory; one equivalent deprotonates the acetonitrile, the second forms the enolate of the product to drive the equilibrium forward, and the third accounts for ambient moisture/side reactions[4].

• In-Process Validation: Stir vigorously for 4 hours. The solution will transition to a deep orange suspension. Monitor by TLC (Hexane:EtOAc 3:1) until the ester (Rf ~0.6) is fully converted to the highly polar enolate (baseline).

• Quenching & Isolation: Carefully quench the reaction by adding 1M HCl until the aqueous layer reaches pH ~4. Critical Step: Acidification is required to protonate the enolate back to the neutral β -ketonitrile. Extract with EtOAc (3 × 30 mL), wash with brine, dry over MgSO 4​ , and concentrate.

Protocol C: Cyclocondensation to 5-Aminopyrazole

• Condensation: Dissolve the crude β -ketonitrile (approx. 8.0 mmol) in 25 mL of absolute ethanol.

• Hydrazine Addition: Add hydrazine hydrate (NH 2​ NH 2​⋅ H 2​ O, 12.0 mmol, 1.5 equiv) dropwise at room temperature.

• Cyclization: Heat the mixture to reflux (80 °C) for 6 hours. Causality: Elevated thermal energy is necessary to overcome the activation barrier for the intramolecular cyclization of the hydrazone intermediate onto the adjacent nitrile group[5].

• Crystallization: Cool the mixture to room temperature, then transfer to an ice bath for 1 hour. The target compound, tert-butyl (1-(5-amino-1H-pyrazol-3-yl)-1-phenylethyl)carbamate, will precipitate as a white solid.

• Self-Validation (NMR): Filter the solid and wash with cold ethanol. Confirm structural integrity via 1 H NMR: Validate the presence of the distinct pyrazole C4-H singlet at ~ δ 5.3 ppm, the broad exocyclic -NH 2​ singlet at ~ δ 4.5-5.0 ppm, and the Boc tert-butyl singlet at ~ δ 1.4 ppm.

Synthetic Workflow Visualization

3-Step synthetic workflow from unnatural amino ester to the 5-aminopyrazole core.

References

• Aggarwal, R., Kumar, V., Kumar, R., & Singh, S. P. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 179-197.[Link]

• Kim, B. R., Sung, G. H., Ryu, K. E., Lee, S. G., Yoon, H. J., Shin, D. S., & Yoon, Y. J. (2015). Direct synthesis of pyrazoles from esters using tert-butoxide-assisted C–(C=O) coupling. Chemical Communications, 51(44), 9201-9204.[Link]

• Mótyán, G., Baji, Á., Marć, M. A., et al. (2020). Microwave-Assisted Synthesis, Proton Dissociation Processes, and Anticancer Evaluation of Novel D-Ring-Fused Steroidal 5-Amino-1-Arylpyrazoles. Applied Sciences, 10(1), 229.[Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Direct synthesis of pyrazoles from esters using tert-butoxide-assisted C–(C [[double bond, length as m-dash]] O) coupling - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Direct synthesis of pyrazoles from esters using tert-butoxide-assisted C–(C [[double bond, length as m-dash]] O) coupling - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. 2-Amino-ethyl-urea | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting α-Amino Ester Synthesis

Welcome to the Technical Support Center for α-amino ester synthesis. This guide is engineered for researchers, scientists, and drug development professionals who require precise, self-validating protocols to eliminate byproduct formation during esterification and alkylation workflows.

Byproduct formation—ranging from racemization and diketopiperazine (DKP) cyclization to dialkylation—can severely compromise the structural integrity and therapeutic efficacy of peptide-based drugs. This guide dissects the causality behind these failures and provides field-proven methodologies to ensure high-fidelity synthesis.

Module 1: Controlling Racemization During Esterification

The Causality of Chiral Degradation

Racemization (epimerization) during the activation of α-amino acids destroys the stereochemical integrity of the resulting ester. This occurs via two primary mechanistic pathways:

• Oxazolone (Azlactone) Formation: The activated carboxyl group of an N-protected amino acid cyclizes into a 5(4H)-oxazolone intermediate. The α-carbon proton of this intermediate is highly acidic and easily abstracted by bases, leading to a loss of chirality[1].

• Direct Enolization: A base directly abstracts the α-proton from the activated amino acid, forming an achiral enolate intermediate that reprotonates randomly[1].

To suppress these pathways, nucleophilic additives must be introduced to trap the highly reactive O-acylisourea intermediate before cyclization can occur, forming a stable active ester[1]. Furthermore, the choice of base is critical; sterically hindered bases prevent the unwanted abstraction of the α-proton[2].

Quantitative Comparison of Racemization Suppressants

The following table summarizes the efficacy of various additives and bases in minimizing D-isomer formation during peptide coupling and esterification workflows[1],[2]:

Reagent Category	Reagent Name	Relative Racemization Risk	Mechanistic Advantage
Additive	HOBt (Hydroxybenzotriazole)	Moderate	Forms reactive intermediates with carboxylic acids to bypass oxazolone formation.
Additive	HOAt (1-Hydroxy-7-azabenzotriazole)	Low	Enhanced reactivity due to the neighboring group effect of the nitrogen atom.
Additive	Oxyma-B (1,3-Dimethylbarbituric acid)	Very Low	Exhibits superior racemization-inhibiting effects, particularly for challenging [2+1] condensations.
Base	TEA (Triethylamine)	High	Small steric hindrance and strong alkalinity drive rapid direct enolization.
Base	DIPEA (N,N-Diisopropylethylamine)	Moderate	Increased steric bulk reduces unwanted α-proton abstraction.
Base	TMP (2,4,6-Collidine)	Very Low	Highly hindered base; consistently produces the least racemic product regardless of the condensing agent.

Experimental Protocol: TMSCl-Mediated Esterification

Traditional thionyl chloride ( SOCl2​ ) protocols can be overly harsh, leading to localized heating and polymerization if the internal temperature exceeds 0°C[3]. The following self-validating protocol utilizes Chlorotrimethylsilane (TMSCl) as a mild source of anhydrous HCl, ensuring complete esterification with negligible racemization[3].

Step-by-Step Methodology:

• Preparation: Place the target α-amino acid (0.1 mol) into a dry round-bottom flask equipped with a magnetic stir bar.

• Activation: Slowly add freshly distilled chlorotrimethylsilane (TMSCl) (0.2 mol) to the flask under continuous stirring[3].

• Solvent Addition: Add anhydrous methanol (100 mL). The reaction will form a solution or suspension depending on the substrate[3].

• Propagation: Stir the mixture at room temperature for 12 to 24 hours. Self-Validation Check: The reaction remains strictly anhydrous due to the in situ generation of HCl from TMSCl and methanol, preventing aqueous hydrolysis[3].

• Isolation: Monitor completion via TLC. Once complete, concentrate the reaction mixture on a rotary evaporator to yield the pure α-amino acid methyl ester hydrochloride[3].

Visualization: Oxazolone Racemization Pathway & Prevention

Caption: Pathway of oxazolone-mediated racemization and its prevention via nucleophilic additives.

Module 2: Suppressing Dialkylation in Schiff Base Syntheses

The Causality of Over-Alkylation and Saponification

The O'Donnell Amino Acid Synthesis constructs unnatural α-amino acids via the alkylation of benzophenone imines of glycine alkyl esters[4]. Two major byproducts plague this reaction: dialkylation and ester saponification.

Dialkylation is prevented by a thermodynamic pKa shift. The monoalkylated Schiff base product is considerably less acidic than the starting glycine derivative. Under standard phase-transfer catalysis (PTC) conditions, this acidity drop prevents the base from deprotonating the monoalkylated product, effectively halting the reaction before dialkylation can occur[4]. To prevent saponification of the ester group by the aqueous base used in PTC, modern protocols substitute the easily hydrolyzed ethyl ester with a sterically demanding tert-butyl (tBu) ester[4].

Experimental Protocol: Phase-Transfer Alkylation of O'Donnell Schiff Base

This biphasic protocol ensures selective monoalkylation while protecting the ester moiety[5].

Step-by-Step Methodology:

• Organic Phase Preparation: Dissolve the benzophenone imine of glycine tert-butyl ester (1.0 eq) and the desired alkyl halide (1.1 eq) in dichloromethane ( CH2​Cl2​ )[4].

• Catalyst Introduction: Add a phase-transfer catalyst (PTC) such as tetrabutylammonium hydrogen sulfate (TBAH) (0.1 eq) to the organic layer[5].

• Biphasic Initiation: Introduce an aqueous solution of 10% NaOH. Self-Validation Check: Deprotonation occurs strictly at the biphasic interface. The resulting Schiff base anion immediately ion-pairs with the quaternary ammonium salt and migrates into the organic phase, shielding it from aqueous saponification[4].

• Reaction: Stir vigorously at room temperature until TLC indicates complete consumption of the starting imine.

• Workup: Separate the organic layer, wash with brine to remove residual base, dry over anhydrous MgSO4​ , and concentrate under vacuum[5].

Visualization: Biphasic Phase-Transfer Catalysis Workflow

Caption: Biphasic phase-transfer catalysis workflow demonstrating the prevention of dialkylation.

Module 3: Preventing Diketopiperazine (DKP) Formation

The Causality of Cyclic Byproducts

Diketopiperazines (DKPs) are cyclic dipeptides that form spontaneously when the free N-terminal amine of an α-amino ester attacks its own C-terminal ester or an adjacent activated ester[6]. This intramolecular cyclization is thermodynamically highly favored, especially during Fmoc-deprotection steps in solid-phase peptide synthesis (SPPS) or when storing free α-amino esters in solution.

Prevention Strategies:

• Steric Hindrance in SPPS: When synthesizing peptides, anchor the dipeptide to a highly sterically hindered resin, such as 2-chlorotrityl chloride resin. The massive steric bulk of the trityl linker restricts the conformational flexibility required for the peptide backbone to fold back and execute the DKP cyclization[6].

• Salt Stabilization: Always store α-amino esters as their hydrochloride (or equivalent) salts. The protonated amine ( −NH3+​ ) is non-nucleophilic and cannot attack the ester carbonyl. Only neutralize the salt immediately prior to the coupling step.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing high levels of D-isomers when using DIC and Triethylamine (TEA) for ester couplings? A1: Triethylamine is a strong, unhindered base that rapidly abstracts the α-proton, driving direct enolization[2]. To troubleshoot this, switch to a sterically hindered base like 2,4,6-collidine (TMP) or DIPEA, and ensure you are using a racemization-suppressing additive like Oxyma-B or HOBt[1],[2].

Q2: My thionyl chloride esterification is yielding dark, polymerized byproducts instead of a clean white powder. How can I fix this? A2: Thionyl chloride reactions are highly exothermic. If the internal temperature is not strictly maintained between -5°C and 0°C during addition, the localized heat will degrade the amino acid[3]. Alternatively, switch to the milder TMSCl/MeOH protocol outlined in Module 1, which operates efficiently and safely at room temperature[3].

Q3: How do I prevent aspartimide formation during my ester couplings? A3: Aspartic acid is uniquely prone to aspartimide formation, a side reaction that subsequently forces racemization. You can significantly reduce this byproduct by adding HOBt directly to your deprotection solution, or by substituting piperidine with piperazine during Fmoc removal[7].

Q4: Can I use microwave synthesis to speed up esterification without increasing racemization? A4: Yes, but temperature control is paramount. While microwave energy accelerates coupling, temperatures above 50°C dramatically increase the racemization of susceptible amino acids like Histidine and Cysteine. Lowering the microwave coupling temperature from 80°C to 50°C limits this chiral degradation[7].

References

• BenchChem. Technical Support Center: Minimizing Racemization During Amino Acid Activation. BenchChem.1

• Highfine. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. Highfine. 2

• National Center for Biotechnology Information (PMC). A Convenient Synthesis of Amino Acid Methyl Esters. NIH. 3

• Organic Chemistry Portal. O'Donnell Amino Acid Synthesis. Organic Chemistry Portal. 4

• Organic Chemistry Portal. The synthesis of amino acids by phase-transfer reactions. Organic Chemistry Portal. 5

• American Chemical Society (ACS). Signaling Modulation via Minimal C-Terminal Modifications of Apelin-13. ACS Publications. 6

• National Center for Biotechnology Information (PubMed). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. NIH. 7

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 3. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. O'Donnell Amino Acid Synthesis [organic-chemistry.org]
• 5. The synthesis of amino acids by phase-transfer reactions [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for Ethyl 2-amino-2-phenylpropanoate Synthesis

Welcome to the technical support center for the synthesis of Ethyl 2-amino-2-phenylpropanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize your synthetic outcomes. The information herein is structured to address specific experimental challenges, explaining the underlying chemical principles to empower you with the knowledge to refine your reaction conditions effectively.

I. Overview of the Synthetic Pathway

The most common and industrially relevant method for synthesizing α,α-disubstituted amino acids, such as Ethyl 2-amino-2-phenylpropanoate, is the Strecker synthesis . This multi-component reaction typically proceeds in two main stages:

• Formation of α-Aminonitrile: An aromatic ketone, in this case, acetophenone, reacts with an ammonia source (e.g., ammonium chloride) and a cyanide source (e.g., sodium or potassium cyanide) to form the intermediate, 2-amino-2-phenylpropanenitrile.

• Hydrolysis to the Ethyl Ester: The intermediate α-aminonitrile is then hydrolyzed and esterified to yield the final product, Ethyl 2-amino-2-phenylpropanoate. A common method for this transformation is the Pinner reaction or a direct acid-catalyzed alcoholysis.

This guide will focus on troubleshooting and optimizing both of these critical stages.

Diagram of the General Synthetic Workflow

Caption: A simplified overview of the two-stage synthesis.

II. Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Amino-2-phenylpropanenitrile

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a thermometer, and a reflux condenser.

• Reagent Charging: To the flask, add ammonium chloride (1.2 equivalents) and sodium cyanide (1.1 equivalents). Caution: Cyanide salts are highly toxic. Handle with extreme care and appropriate personal protective equipment.

• Solvent and Amine Source: Add a solution of 7 M ammonia in methanol. This serves as both the solvent and the ammonia source.

• Ketone Addition: Cool the mixture to 0-5 °C using an ice bath. Slowly add acetophenone (1.0 equivalent) to the stirred suspension.

• Reaction: Allow the reaction to warm to room temperature and stir for 24-48 hours. The progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion, dilute the reaction mixture with water and extract with an organic solvent such as ethyl acetate or dichloromethane. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude α-aminonitrile.

Protocol 2: Conversion to Ethyl 2-amino-2-phenylpropanoate (Pinner Reaction)

• Reaction Setup: In a dry, three-necked flask equipped with a magnetic stirrer, a gas inlet, and a calcium chloride drying tube, dissolve the crude 2-amino-2-phenylpropanenitrile in anhydrous ethanol (excess).

• Acidification: Cool the solution to 0 °C and bubble dry hydrogen chloride gas through the solution until saturation. Caution: Hydrogen chloride is a corrosive gas. This step must be performed in a fume hood.

• Reaction: Seal the flask and stir at room temperature for 12-24 hours. The Pinner salt (an imino ester hydrochloride) will precipitate.

• Hydrolysis: Add water to the reaction mixture to hydrolyze the Pinner salt to the corresponding ester.

• Work-up and Purification: Neutralize the reaction mixture with a base (e.g., saturated sodium bicarbonate solution) and extract the product with an organic solvent. The crude product can be purified by column chromatography on silica gel.[1]

III. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Stage 1: α-Aminonitrile Formation

Q1: My Strecker reaction is very slow or incomplete, with a significant amount of unreacted acetophenone remaining. What can I do?

A1: This is a common issue, as ketones are generally less reactive than aldehydes in the Strecker synthesis.[2] Here are several factors to consider and optimize:

• Reaction Time and Temperature: The reaction with ketones often requires longer reaction times (24-72 hours) and sometimes elevated temperatures. However, increasing the temperature can also lead to side reactions, so this should be done cautiously while monitoring the reaction progress.[3]

• Reagent Stoichiometry: Ensure that you are using a sufficient excess of the ammonia and cyanide sources. An excess of ammonia helps to drive the equilibrium towards the formation of the imine intermediate.

• pH of the Reaction Medium: The initial condensation to form the imine is acid-catalyzed, while the subsequent nucleophilic attack by the cyanide ion is more favorable under slightly basic conditions. The use of ammonium chloride provides a buffered system. You can experiment with the ratio of ammonium chloride to ammonia to find the optimal pH.

• Water Content: While some water is necessary to dissolve the inorganic salts, an excess can hinder the formation of the imine by shifting the equilibrium back towards the ketone. Using a concentrated solution of ammonia in methanol can be beneficial.

Q2: I am observing the formation of significant byproducts. What are they and how can I minimize them?

A2: A common byproduct is the cyanohydrin of acetophenone, formed by the direct addition of cyanide to the ketone. This occurs in competition with imine formation. To favor the desired reaction:

• Increase Ammonia Concentration: A higher concentration of ammonia will favor the formation of the imine over the cyanohydrin.

• Temperature Control: Lowering the reaction temperature may favor the desired pathway, as the activation energy for cyanohydrin formation might be lower.

Another potential issue is the hydrolysis of the nitrile group under the reaction conditions, although this is less common in the first stage.

Table 1: Optimization Parameters for α-Aminonitrile Formation

Parameter	Recommended Range	Rationale
Temperature	0 °C to 50 °C	Lower temperatures can improve selectivity, while higher temperatures can increase the reaction rate.[4]
Reaction Time	24 - 72 hours	Ketones are less reactive and require longer reaction times than aldehydes.
NH₄Cl/NaCN Ratio	1.1 - 1.5 : 1.1	A slight excess of ammonium chloride can help maintain an optimal pH.
Solvent	7M NH₃ in Methanol	Provides a high concentration of ammonia and a suitable reaction medium.

Troubleshooting Flowchart for Low Yield in Stage 1

Caption: A decision tree for addressing low yields in the first stage.

Stage 2: Hydrolysis and Esterification

Q3: The hydrolysis of my α-aminonitrile is not proceeding to the ethyl ester. Instead, I am getting the corresponding carboxylic acid or amide. Why is this happening?

A3: This is a critical step where selectivity is key. The outcome of the hydrolysis is highly dependent on the reaction conditions:

• Aqueous Acid Hydrolysis: Using aqueous mineral acids (like concentrated HCl) with heat will typically lead to the formation of the α-amino acid hydrochloride.[5]

• Pinner Reaction: To obtain the ester directly, it is crucial to perform the reaction under anhydrous conditions. The Pinner reaction involves the reaction of the nitrile with an alcohol in the presence of a strong acid, typically anhydrous HCl gas, to form an imino ester (Pinner salt), which is then hydrolyzed to the ester.[6][7] Any water present in the reaction mixture will lead to the formation of the carboxylic acid.

• Amide Formation: Incomplete hydrolysis or the presence of certain catalysts can lead to the formation of the α-amino amide.

Q4: My yields for the esterification step are low, and the reaction is messy. How can I improve this?

A4: Low yields in the Pinner reaction or similar esterification methods can be due to several factors:

• Incomplete Reaction: Ensure that the reaction goes to completion by using a sufficient amount of anhydrous HCl and allowing for adequate reaction time.

• Side Reactions: The Pinner salt intermediate can undergo side reactions if not handled correctly. It is often not isolated and is hydrolyzed in situ.

• Purification Challenges: α-Amino esters can be challenging to purify by chromatography due to their basicity, which can lead to tailing on silica gel.[8] To mitigate this, you can:

  • Add a small amount of a basic modifier, like triethylamine, to the eluent.

  • Use a different stationary phase, such as alumina.

  • Consider purification by distillation under reduced pressure if the product is thermally stable.

Table 2: Key Parameters for Ester Formation

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Ethanol	Must be anhydrous to prevent carboxylic acid formation.
Acid Catalyst	Anhydrous HCl (gas)	Provides the acidic conditions necessary for the Pinner reaction.[7]
Temperature	0 °C to Room Temperature	Low temperatures are often used for the initial addition of HCl.
Work-up	Neutralization with a weak base	To isolate the free amino ester.

IV. Frequently Asked Questions (FAQs)

Q5: Can I use a one-pot procedure for the entire synthesis?

A5: While one-pot Strecker syntheses are common, they typically yield the α-amino acid upon acidic work-up.[9] A one-pot conversion directly to the ester is less common and would require careful control of the reaction conditions to first form the aminonitrile and then facilitate the Pinner reaction without significant side product formation. A two-step approach is generally more reliable for obtaining the desired ethyl ester.

Q6: Is it possible to perform an asymmetric Strecker synthesis to obtain an enantiomerically enriched product?

A6: Yes, asymmetric Strecker reactions have been developed. These methods typically involve the use of a chiral amine auxiliary or a chiral catalyst.[10] For α,α-disubstituted amino acids, this can be more challenging due to the lower reactivity of ketones.

Q7: What are the main safety precautions I should take during this synthesis?

A7: The primary safety concerns are the use of cyanide salts and anhydrous hydrogen chloride gas .

• Cyanide: Sodium or potassium cyanide are highly toxic and can be fatal if ingested, inhaled, or absorbed through the skin. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, lab coat, safety glasses). Have a cyanide antidote kit readily available and be familiar with its use.

• Hydrogen Chloride: Anhydrous HCl is a corrosive gas that can cause severe respiratory and skin burns. Handle it in a fume hood and use appropriate gas handling equipment.

Always consult the Safety Data Sheets (SDS) for all reagents before starting any experimental work.

V. References

• Pinner, A. (1877). Ueber die Umwandlung der Nitrile in Imide. Berichte der deutschen chemischen Gesellschaft, 10(2), 1889-1895. [Link]

• Roger, R., & Neilson, D. G. (1961). The Chemistry of Imidates. Chemical Reviews, 61(2), 179-211. [Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley.

• Ware, E. (1950). The Chemistry of the Hydantoins. Chemical Reviews, 46(3), 403-470. [Link]

• Groger, H. (2003). Catalytic Enantioselective Strecker Reactions and Analogous Syntheses. Chemical Reviews, 103(8), 2795-2828. [Link]

• Strecker, A. (1850). Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper. Annalen der Chemie und Pharmacie, 75(1), 27-45. [Link]

• Wikipedia. (2024). Strecker amino acid synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Strecker Synthesis. [Link]

• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids. [Link]

• Harada, K. (1963). Asymmetric Synthesis of α-Amino-acids by the Strecker Synthesis. Nature, 200(4912), 1201-1201. [Link]

• Pinner, A., & Klein, F. (1877). Ueber die Einwirkung von Chlorwasserstoff auf Nitrile. Berichte der deutschen chemischen Gesellschaft, 10(2), 1889-1895. [Link]

• Wikipedia. (2024). Pinner reaction. [Link]

• Cativiela, C., & Díaz-de-Villegas, M. D. (2007). Stereoselective synthesis of quaternary α-amino acids. Part 1: Acyclic compounds. Tetrahedron: Asymmetry, 18(22), 2545-2589.

• Cativiela, C., & Díaz-de-Villegas, M. D. (2000). Stereoselective synthesis of quaternary α-amino acids. Part 2: Cyclic compounds. Tetrahedron: Asymmetry, 11(3), 645-732.

• Chan, T. H., & Li, C. J. (1994). Organometallic reactions in aqueous media with applications for the synthesis of α-amino acids. Tetrahedron letters, 35(18), 2945-2948.

• Davis, C. R., Ichiishi, N., Burke, B. J., & Tedrow, J. S. (2025). Butyl Imidates: Highly Stable and Isolable Synthetic Intermediates. The Journal of Organic Chemistry, 90(3), 1905-1911. [Link]

• Malin, E. L., Dower, H. J., & Piotrowski, E. G. (1989). Reactions of hydroxyamino acids during hydrochloric acid hydrolysis. Analytical biochemistry, 181(2), 315-317. [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925.

• Organic Syntheses. (n.d.). Procedure for (2-Aminoethyl)carbamic acid tert-butyl ester. [Link]

• StudySmarter. (2023). Strecker Synthesis: Mechanism & Applications. [Link]

• Benchchem. (2025). Technical Support Center: Synthesis of 2-(Ethyl(phenyl)amino)ethyl acetate.

• Benchchem. (2025). Troubleshooting low yields in the synthesis of α-methylserine derivatives.

• ResearchGate. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. [Link]

• The Journal of Organic Chemistry. (2016). The Synthesis of α,α-Disubstituted α-Amino Acids via Ichikawa Rearrangement. [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. [Link]

• CIB Margarita Salas. (n.d.). Hydrolysis method. [Link]

• ResearchGate. (n.d.). Assisted hydrolysis of the nitrile group of 2-aminoadamantane-2-carbonitrile. [Link]

• Sorbead India. (n.d.). Amino Acid Purification - Column Chromatography. [Link]

• Chem-Station. (2017). Pinner Reaction. [Link]

• MSU Chemistry. (n.d.). 150 Years of Strecker Reaction. [Link]

• Houben-Weyl Methods of Organic Chemistry, Vol. E 5/2. (2010). α-Aminonitriles.

• Clutch Prep. (n.d.). Propose a mechanism for the acid-catalyzed hydrolysis of phenylalanine ethyl ester. [Link]

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Technical Support Center: Optimizing Michael Additions for Succinimide Synthesis

Welcome to the technical support center for the synthesis of substituted succinimides via the aza-Michael addition. This guide is designed for researchers, chemists, and drug development professionals who are looking to enhance reaction yields, minimize side products, and troubleshoot common issues encountered during this crucial C-N bond-forming reaction. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the aza-Michael addition for succinimide synthesis?

The aza-Michael addition is a conjugate addition of a nitrogen nucleophile (like a primary or secondary amine) to an α,β-unsaturated carbonyl compound.[1][2] In the context of succinimide synthesis, the most common Michael acceptor is a maleimide. The reaction proceeds when the amine attacks the electron-deficient double bond of the maleimide, forming a stable C-N bond and resulting in a substituted succinimide product.[3] This reaction is highly valued for its efficiency and is often considered a type of "click chemistry" due to its rapid kinetics and high yields under mild conditions.[3][4]

Q2: Why is catalysis often required for the aza-Michael addition?

While highly nucleophilic amines can react with potent Michael acceptors without a catalyst, many reactions are often sluggish.[1] Catalysts are typically used to increase the rate and efficiency of the reaction.[1] Base catalysts (e.g., tertiary amines, hydroxides) function by deprotonating the amine nucleophile, increasing its nucleophilicity.[5] Acid catalysts, on the other hand, can activate the Michael acceptor by protonating the carbonyl oxygen, making the double bond more electrophilic.

Q3: What are the most significant factors influencing the yield of my reaction?

The success of an aza-Michael addition is a multifactorial issue. The key parameters to control are:

• Nucleophilicity of the Amine: More nucleophilic amines (e.g., aliphatic amines) react more readily than less nucleophilic ones (e.g., anilines).[6][7]

• Nature of the Michael Acceptor: The reactivity of the maleimide is influenced by its N-substituent. Electron-withdrawing groups can increase its electrophilicity.

• Choice of Catalyst: The catalyst must be appropriately matched to the pKa of the nucleophile and the stability of the acceptor.

• Solvent Polarity: The solvent plays a crucial role in stabilizing intermediates and can influence reaction rates and even the product distribution.[8][9]

• Temperature: Higher temperatures can increase reaction rates but may also promote side reactions or decomposition.[10][11]

Troubleshooting Guide: From Low Yields to Unwanted Byproducts

This section addresses specific experimental problems in a question-and-answer format, providing potential causes and actionable solutions.

Problem 1: My reaction shows very low or no conversion to the desired succinimide product.

• Q: I've mixed my amine and maleimide, but TLC/LC-MS analysis shows only starting materials, even after several hours. What's the first thing I should check? A: The first step is to confirm the nucleophilicity of your amine and the reactivity of your acceptor. Aromatic amines are significantly less nucleophilic than aliphatic amines and often require activation.[6][7] If you are using a weak nucleophile, the uncatalyzed reaction may be too slow.[1]

  • Solution: Introduce a suitable catalyst. For weakly nucleophilic amines, a base catalyst like triethylamine (TEA) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can deprotonate the amine, increasing its reactivity.[12] Alternatively, consider more sustainable options like acidic alumina under solvent-free conditions.[13]

• Q: I'm using a catalyst, but the reaction is still not proceeding. Could my reagents be the issue? A: Absolutely. Maleimides are susceptible to hydrolysis, especially if stored improperly or dissolved in aqueous buffers for extended periods.[14] This opens the maleimide ring, rendering it inactive as a Michael acceptor.

  • Solution: Always use freshly prepared maleimide stock solutions in an anhydrous solvent like DMSO or DMF.[14] Confirm the purity of your amine; it may have degraded or contain impurities that inhibit the reaction.

Problem 2: The reaction works, but the yield is poor, and I see multiple spots on my TLC plate.

• Q: My desired product is forming, but it's a minor component in a complex mixture. What are the likely side reactions? A: Several side reactions can compete with the desired Michael addition:

  • Polymerization: Strong bases or nucleophiles can initiate the anionic polymerization of the maleimide, especially in polar solvents.[8][9] This is a common issue when the concentration of the maleimide is high.

  • Bis-addition: If your nucleophile has more than one reactive site (e.g., a diamine), or if the initial product can be deprotonated to form a new nucleophile, a second Michael addition can occur.

  • Retro-Michael Reaction: The thioether bond formed in thiol-maleimide reactions can be reversible, leading to product degradation.[4][14][15] While less common for the more stable C-N bond from an aza-Michael addition, it's a possibility under harsh conditions.

• Q: How can I suppress these side reactions to favor my desired succinimide product? A: Optimizing reaction conditions is key:

  • Control Stoichiometry: Use a slight excess of the amine nucleophile relative to the maleimide to minimize maleimide polymerization.

  • Choose the Right Solvent: For nucleophiles prone to initiating polymerization, switching from a polar solvent (like DMSO) to a less polar one (like chloroform or THF) can suppress this side reaction.[8]

  • Optimize Temperature: Running the reaction at a lower temperature can help prevent side reactions. Some reactions can be initiated at -20°C to prevent unwanted amine side reactions before the Michael addition can occur.[16]

  • Catalyst Selection: Avoid overly strong bases if polymerization is an issue. Milder organic catalysts like N-methylimidazole have been shown to be highly effective.[12] Heterogeneous catalysts like molecular sieves or acidic alumina can also offer greater selectivity and easier removal.[13][17]

Visualizing the Process

Understanding the reaction mechanism and the troubleshooting logic is crucial for success.

Caption: General mechanism of a base-catalyzed aza-Michael addition.

Caption: A logical workflow for troubleshooting low-yield Michael additions.

Data Summary & Optimized Protocol

Table 1: Influence of Reaction Parameters on Aza-Michael Addition

Parameter	Condition	Expected Outcome & Rationale	Potential Pitfall
Catalyst	No Catalyst	Slow or no reaction, especially with weak nucleophiles.[1]	Impractical for many substrate combinations.
Base (TEA, DBU)	Increased rate by enhancing nucleophilicity of the amine.[12]	Can induce polymerization of the maleimide acceptor.[8][9]
Acid (HCl, Alumina)	Increased rate by activating the electrophile (maleimide).[13]	May not be suitable for acid-labile substrates.
Organocatalyst (NMI)	High efficiency, often with better control and fewer side reactions.[12]	May require specific conditions for optimal activity.
Solvent	Polar (DMSO, DMF)	Generally good for dissolving reagents, but can promote side reactions.[8][10]	Anionic polymerization of maleimide is more likely.[8][9]
Non-polar (Toluene, CH2Cl2)	Can suppress unwanted polymerization side reactions.	Reagent solubility may be a limiting factor.
Protic (MeOH, EtOH)	Can participate in H-bonding, potentially activating the acceptor.[6]	May compete with the nucleophile if not chosen carefully.
Temperature	Low (-20°C to RT)	Favors selectivity and minimizes side product formation.[16]	Reaction rates can be significantly slower.
Elevated (40-80°C)	Increases reaction rate, useful for unreactive substrates.[11][18]	Can lead to decomposition or increased side reactions.[10]

Experimental Protocol: General Procedure for Catalytic Aza-Michael Addition

This protocol provides a starting point for the synthesis of a substituted succinimide. Optimization will be required based on the specific substrates used.

• Reagent Preparation:

  • Dissolve the amine nucleophile (1.1 mmol, 1.1 equiv) in a suitable anhydrous solvent (e.g., Dichloromethane or THF, 5 mL) in a round-bottom flask equipped with a magnetic stir bar.

  • In a separate vial, prepare a stock solution of the maleimide Michael acceptor (1.0 mmol, 1.0 equiv) in the same anhydrous solvent.

• Reaction Setup:

  • Place the flask containing the amine solution under an inert atmosphere (e.g., Nitrogen or Argon).

  • Add the catalyst of choice. For a base-catalyzed reaction, add triethylamine (0.1 mmol, 0.1 equiv).

  • Cool the reaction mixture to 0°C using an ice bath.

• Addition and Reaction:

  • Add the maleimide solution dropwise to the stirring amine solution over 5-10 minutes.

  • Allow the reaction to warm to room temperature and stir for 2-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup and Purification:

  • Once the reaction is complete, quench any excess reagents if necessary.

  • Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the pure substituted succinimide.

References

• Aza-Michael addition reaction of various amines to electron deficient alkenes using MS 4 Å. ResearchGate. Available at: [Link]

• Dufour, M., et al. (2016). “One-Pot” Aminolysis/Thiol−Maleimide End-Group Functionalization of RAFT Polymers: Identifying and Preventing Michael Addition Side Reactions. eScholarship.org. Available at: [Link]

• Dufour, M., et al. (2016). “One-Pot” Aminolysis/Thiol–Maleimide End-Group Functionalization of RAFT Polymers: Identifying and Preventing Michael Addition Side Reactions. Macromolecules, ACS Publications. Available at: [Link]

• Liu, B. K., et al. (2007). N-Methylimidazole as a Promising Catalyst for the Aza-Michael Addition Reaction of N-Heterocycles. Organic Chemistry Portal. Available at: [Link]

• Bosica, G., & Abdilla, R. (2025). Catalytic Innovations in the Aza-Michael Reaction: An Experimental Benchmarking Focused on Sustainable Approaches. MDPI. Available at: [Link]

• Debono, C., & Bosica, G. (2014). Aza-Michael Mono-addition Using Acidic Alumina under Solventless Conditions. Molecules, PMC. Available at: [Link]

• Grdedol, M., et al. (2024). Aza-Michael addition by ball milling. RSC Publishing. Available at: [Link]

• Abarbri, M., et al. (2018). Solvent effects in the aza-Michael addition of anilines. Comptes Rendus Chimie. Available at: [Link]

• Giray, S. (2016). Simple and efficient synthesis of N-alkyl and N-aryl succinimides in hot water. Synthetic Communications. Available at: [Link]

• Effect of reaction time and temperature on the aza‐Michael addition... ResearchGate. Available at: [Link]

• De la Torre, A., et al. (2019). Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation. Frontiers in Chemistry. Available at: [Link]

• Legrand, F., et al. (2015). Benefits of a Dual Chemical and Physical Activation: Direct aza-Michael Addition of Anilines Promoted by Solvent Effect under High Pressure. The Journal of Organic Chemistry, ACS Publications. Available at: [Link]

• Evidence of Isomerization in the Michael-Type Thiol-Maleimide Addition: Click Reaction between L-Cysteine and 6-Maleimidehexanoic Acid. PMC. Available at: [Link]

• Optimization of conditions for the reaction of the Aza-Michael addition. ResearchGate. Available at: [Link]

• Thiol Michael-Type Reactions of Optically Active Mercapto-Acids in Aqueous Medium. University of the Free State. Available at: [Link]

• The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. Available at: [Link]

• Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates. PMC. Available at: [Link]

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• 18. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting N-Phenylglycine Ester Synthesis

Welcome to the Advanced Synthesis Support Center. As researchers and drug development professionals, you know that synthesizing N-phenylglycine esters is often plagued by stability issues. The secondary amine and the activated ester moiety make these molecules highly susceptible to oxidative, thermal, and pH-driven degradation.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. Here, we will dissect the mechanistic causality behind these side reactions and provide a self-validating, step-by-step protocol to ensure the integrity of your synthesized products.

Mechanistic Causality of Degradation

To prevent degradation, we must first understand the three primary pathways that compromise N-phenylglycine esters:

• Auto-Oxidation (Radical Formation): The secondary amine of N-phenylglycine is highly prone to aerobic oxidation. Exposure to ambient oxygen and light triggers a single-electron transfer, forming an intermediate radical that rapidly converts into reactive iminium species and peroxides[1][2].

• Dimerization (Piperazine-2,5-dione Formation): Under thermal stress or in the presence of trace transition metals (specifically Cu²⁺ or Fe³⁺), N-phenylglycine esters undergo intermolecular cyclization. This carbon-nitrogen bond formation yields 1,4-diphenylpiperazine-2,5-dione (diketopiperazine), effectively destroying your yield[3].

• Intramolecular Cyclization & Hydrolysis: Exposure to strong bases (e.g., KOH) or prolonged high-pH aqueous workups causes the ester to saponify. Worse, under strong basic conditions, the molecule can undergo intramolecular ring closure to form indoxyl derivatives, which subsequently oxidize into indigo-like dyes[4].

Mechanistic pathways of N-phenylglycine ester degradation.

Diagnostic & Quantitative Degradation Profile

Use the following data table to diagnose the specific degradation pathway occurring in your reaction vessel based on analytical readouts and visual cues.

Degradation Product	Primary Trigger(s)	Visual / Analytical Cue	Preventative Measure	Typical Yield Loss
Piperazine-2,5-dione	Trace metals (Cu, Fe), T > 50°C	White insoluble precipitate; LC-MS m/z ~267	Metal scavengers (EDTA), T < 30°C	15 - 30%
Iminium / Oximes	O₂, UV/Vis Light	Solution turns dark brown/red	Inert atmosphere (Ar/N₂), Amber flasks	10 - 25%
Indoxyl / Indigo	Strong Base (KOH), pH > 10	Blue tint or high fluorescence	Mild bases (DIPEA), pH control (< 8)	20 - 40%
Free Glycine Acid	Aqueous workup, prolonged time	LC-MS shows[M-Alkyl] peak	Rapid extraction, cold buffers	5 - 15%

Self-Validating Experimental Protocol

To synthesize N-phenylglycine esters while actively suppressing the degradation pathways outlined above, strictly adhere to this optimized, step-by-step methodology. This protocol utilizes a continuous nitrogen stream and precise temperature control to maintain ester stability[5].

Step 1: System Degassing & Preparation

• Action: Purge a clean, dry, amber round-bottom flask with Argon or Nitrogen for 15 minutes. Use anhydrous, degassed solvents (e.g., Dichloromethane or Acetonitrile).

• Causality: Removing dissolved oxygen and blocking light prevents the single-electron transfer required for auto-oxidation[1].

Step 2: Reagent Addition & Temperature Control

• Action: Dissolve the N-phenylglycine precursor in the solvent. Cool the reaction vessel in an ice bath to strictly maintain 0–5 °C[5].

• Action: Add the esterification/alkylating agent dropwise over 30 minutes.

• Validation Checkpoint: Insert a calibrated thermocouple. If the internal temperature spikes above 10 °C, pause the addition. Thermal spikes accelerate piperazine-2,5-dione dimerization.

Step 3: Mild Base Integration

• Action: Introduce a non-nucleophilic, mild base (e.g., N,N-Diisopropylethylamine - DIPEA) at 1.1 equivalents.

• Causality: Avoiding strong bases like KOH or NaOH prevents the premature saponification of the ester and blocks the intramolecular ring closure that leads to indoxyl formation[4].

Step 4: Metal-Scavenging Workup

• Action: Quench the reaction with a cold (4 °C), mildly acidic buffer (pH 5-6) containing 0.1 M EDTA.

• Causality: EDTA chelates trace transition metals (Cu²⁺, Fe³⁺) leached from stir bars or low-grade reagents, completely shutting down the metal-catalyzed intermolecular cyclization pathway[3].

• Validation Checkpoint: Take a 50 µL organic aliquot and run a rapid LC-MS. The absence of an m/z peak corresponding to the dimer confirms the success of the metal-scavenging step.

Step 5: Isolation & Storage

• Action: Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure using a water bath set no higher than 25 °C. Store the final product under Argon at -20 °C.

Step-by-step optimized workflow for stable N-phenylglycine ester synthesis.

Frequently Asked Questions (FAQs)

Q: Why is my purified N-phenylglycine ester turning dark brown after a few days on the bench? A: You are observing auto-oxidation. The secondary amine in N-phenylglycine esters is highly susceptible to aerobic and photo-oxidative coupling. Ambient light and oxygen generate iminium radicals and peroxides, which polymerize into dark impurities[1][2]. Always store your compounds in amber vials, blanketed with Argon, at -20 °C.

Q: My LC-MS shows a massive peak at m/z ~267 instead of my target ester mass. What happened? A: Your product has dimerized. N-phenylglycine esters can undergo intermolecular cyclization to form 1,4-diphenylpiperazine-2,5-dione. This reaction is highly catalyzed by trace amounts of Copper or Iron[3]. Ensure you are using high-purity reagents, avoid scratched metallic spatulas, and incorporate EDTA into your aqueous workup to sequester catalytic metal ions.

Q: During the basic aqueous workup, my ester disappeared, and the solution became highly fluorescent. How do I recover it? A: Unfortunately, the ester is likely unrecoverable. Exposure to strong bases (like NaOH or KOH) or prolonged high pH causes the N-phenylglycine ester to undergo intramolecular cyclization, forming indoxyl. Indoxyl rapidly oxidizes in the air to form indigo derivatives, which exhibit strong color and fluorescence[4]. To prevent this, keep your workup pH strictly below 8 and use mild, non-nucleophilic bases during the reaction.

References

• Google Patents (US5686625A)
• Google Patents (WO1998049133A1)

• A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides PMC - National Institutes of Health URL:[Link]

• A Mild and Sustainable Procedure for the Functionalization of Morpholin-2-Ones by Oxidative Imidation Reactions MDPI URL:[Link]

• Intramolecular Transamidation of Secondary Amides via Visible-Light-Induced Tandem Reaction Organic Letters - ACS Publications URL:[Link]

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• 3. A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US5686625A - Process for the preparation of N-substituted glycine acids or glycine esters and the use of the process for indigo synthesis - Google Patents [patents.google.com]
• 5. WO1998049133A1 - Process for esterification of amino acids and peptides - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparative Analysis of Biological Activities of Ethyl Phenylpropiolate Derivatives: A Guide for Drug Development

Executive Summary & Pharmacological Context

Ethyl phenylpropiolate (EPP) is a highly versatile alkyne ester characterized by its unique reactivity and structural rigidity. In the realm of pharmacological research and drug development, EPP occupies a paradoxical and fascinating dual role. On one hand, native EPP is the gold-standard phlogistic agent used to induce acute ear edema in vivo, providing a robust model for testing anti-inflammatory therapeutics[1][2]. On the other hand, the alkyne moiety of EPP serves as a critical synthetic building block. Through Michael-type additions, cycloadditions, and electrocatalytic oxidations, EPP is transformed into diverse heterocyclic derivatives—such as coumarins, triazoles, and quinazolines—that exhibit potent antimicrobial, anticancer, and anti-inflammatory activities[3][4][5].

As a Senior Application Scientist, I have structured this guide to critically compare the biological efficacies of these EPP derivatives, explain the mechanistic causality behind their activities, and provide self-validating experimental workflows for their synthesis and evaluation.

Comparative Biological Profiling of EPP Derivatives

The biological activity of an EPP derivative is fundamentally dictated by how the alkyne triple bond is functionalized during synthesis. Below is a comparative analysis of the three primary classes of biologically active EPP derivatives.

A. Antimicrobial Coumarins and Neoflavonoids

By utilizing Lewis acid-mediated one-pot synthesis (e.g., using FeCl3 in tetrahydrofuran), EPP reacts with readily available phenols to yield 7-hydroxy-4-phenyl-2H-chromen-2-one and its analogs[3].

• Causality & Efficacy: While this synthetic route is highly efficient (yields of 43–95%), the unmodified coumarin derivatives generally exhibit moderate to poor antimicrobial activity against standard pathogens[3]. The lack of potent activity is often due to poor membrane penetration. Structural activity relationship (SAR) studies indicate that the addition of electron-withdrawing halogens or lipophilic side chains is required to significantly lower the Minimum Inhibitory Concentration (MIC)[3].

B. Broad-Spectrum 1,2,3-Triazoles

The integration of EPP into multicomponent azide-alkyne cycloaddition (click chemistry) yields highly stable 1,2,3-triazole derivatives[5].

• Causality & Efficacy: These derivatives demonstrate significantly higher biological potency. The triazole ring acts as a stable bioisostere for amide bonds, enhancing both lipophilicity and resistance to enzymatic degradation. Consequently, these EPP-derived triazoles exhibit broad-spectrum biological activities, including potent anti-fungal, anti-bacterial, anti-viral, and anti-cancer effects[5].

C. Anticancer Quinazolines and Benzyl Propiolates

Recent advancements in electro-organic synthesis utilizing NaCl electrolytes and copper-modified electrodes have enabled the highly efficient synthesis of benzyl 3-phenylpropiolate and quinazoline derivatives from EPP precursors[4].

• Causality & Efficacy: These derivatives interact effectively with biological membranes and specific enzymatic targets (such as tyrosinase). They have demonstrated significant antiproliferative and anticancer activities across various cell lines, with efficacies often compared to standard chemotherapeutics like cisplatin and etoposide[4].

Quantitative Data Comparison

Derivative Class	Primary Synthetic Route	Target Biological Activity	Key Mechanism of Action	Efficacy / Potency Profile
Coumarins / Neoflavonoids	Lewis acid-mediated reaction (FeCl3)[3]	Antimicrobial	Disruption of bacterial cell walls / enzymatic inhibition	Moderate to poor; requires further functionalization[3]
1,2,3-Triazoles	Azide-alkyne cycloaddition (Click Chemistry)[5]	Anticancer, Antiviral, Antibacterial	Bioisostere for amide bonds, enhanced membrane permeability	High potency, broad-spectrum[5]
Quinazoline Analogs	Electrocatalytic oxidation[4]	Anticancer, Anticonvulsant	Tyrosinase inhibition, DNA intercalation	High; comparable to clinical chemotherapeutics[4]
Native EPP (Reference)	N/A (Precursor)	Pro-inflammatory (in vivo model)	PLA2 activation, LTB4/PGE2 release	Highly potent phlogistic agent[1][2]

Mechanistic Pathways & Visualizations

To understand how to inhibit inflammation using EPP derivatives, we must first understand how native EPP induces it. Topical application of EPP triggers the release of inflammatory mediators via the activation of phospholipase A2 (PLA2)[1]. This catalyzes the release of arachidonic acid, which is subsequently converted into Leukotriene B4 (LTB4) and Prostaglandin E2 (PGE2)[1]. Successful EPP-derived anti-inflammatory agents act as upstream inhibitors of this exact cascade.

Caption: Mechanism of EPP-induced inflammation and targeted inhibition by synthetic EPP derivatives.

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation steps to ensure data integrity during the synthesis and biological evaluation of EPP derivatives.

Protocol 1: Synthesis and Antimicrobial Screening of EPP-Derived Coumarins

This workflow evaluates the antimicrobial efficacy of newly synthesized derivatives[3].

• Catalytic Synthesis: Dissolve the selected phenol derivative and EPP (1:1.2 molar ratio) in anhydrous tetrahydrofuran (THF). Add 10 mol% FeCl3 as a Lewis acid catalyst[3]. Reflux under an inert nitrogen atmosphere for 4-6 hours.

• Purification: Quench the reaction with distilled water, extract using ethyl acetate, and purify the organic layer via silica gel column chromatography. Validation: Confirm the structure and purity (>95%) of the 7-hydroxy-4-phenyl-2H-chromen-2-one analog using 1H-NMR and HPLC.

• Broth Microdilution Assay: Prepare serial dilutions of the EPP derivative (0.5 - 512 µg/mL) in 96-well plates containing Mueller-Hinton broth.

• Inoculation & Self-Validation: Inoculate with standardized bacterial suspensions ( 105 CFU/mL). Add 0.015% resazurin solution to all wells. Incubate at 37°C for 18 hours.

  • Self-Validating Readout: Resazurin acts as an obligate metabolic indicator. A color change from blue to pink definitively indicates bacterial respiration (treatment failure), whereas remaining blue confirms bactericidal/bacteriostatic activity (treatment success).

Protocol 2: The EPP-Induced Ear Edema Model (In Vivo Anti-Inflammatory Assay)

When evaluating the anti-inflammatory potential of novel drugs, native EPP is utilized to induce the localized inflammation[1][2].

• Subject Preparation: Acclimate Swiss female mice or Wistar rats for 7 days under standard laboratory conditions[1][2]. Fast the animals overnight prior to dosing.

• Prophylactic Treatment: Apply the synthesized EPP-derivative (or a reference drug like Phenylbutazone) topically to the right ear 30 minutes prior to edema induction[2].

• Edema Induction (The Phlogistic Challenge): Apply 1 to 2.5 mg of native EPP dissolved in 20 µL of acetone topically to the inner and outer surfaces of the right ear[1][2].

  • Self-Validating Control: Apply 20 µL of pure acetone to the left ear. This serves as an absolute internal baseline to rule out solvent-induced inflammation.

• Morphometric Analysis: At 1, 2, and 4 hours post-induction, measure the thickness of both ears using a digital micrometer. Calculate the percentage of edema inhibition relative to the untreated right ear[2].

• Biochemical Validation: Excise the ear tissue, homogenize it, and quantify LTB4 generation via high-performance liquid chromatography (HPLC) to confirm that the observed physical reduction in edema correlates directly with biochemical pathway inhibition[1].

Caption: End-to-end experimental workflow for synthesizing and evaluating EPP derivatives.

References

• Umoh, S. D., et al. "PRELIMINARY INVESTIGATION OF THE LEWIS ACID-MEDIATED REACTIONS OF PHENOLS AND ETHYL PHENYLPROPIOLATE AS A SYNTHETIC ROUTE TO FLAVONOIDS AND ANTIMICROBIAL PROFILE OF THE RESULTANT 7-HYDROXY-4-PHENYL-2H-CHROMEN-2-ONE AND ANALOGS." J. Chem. Soc. Nigeria, 2023. 3

• Barrero, Alejandro F., et al. "A Mechanistic Approach to the In Vivo Anti-Inflammatory Activity of Sesquiterpenoid Compounds Isolated from Inula viscosa." Natural Product Communications, 2008. 1

• Peerapornpisal, Y., et al. "Antioxidant and Anti-inflammatory Activities of Freshwater Macroalga, Cladophora glomerata Kützing." ThaiScience, 2011.2

• Basem, Ali, et al. "Novel spiro[indene‐1,2′‐quinazolin]‐4′(3′ H )‐one derivatives as potent anticonvulsant agents: One‐pot synthesis, in vivo biological evaluation, and molecular docking studies." ResearchGate, 2024. 4

• "Recent advances in the application of alkynes in multicomponent reactions." PMC, National Institutes of Health.5

Sources

• 1. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 2. thaiscience.info [thaiscience.info]
• 3. PRELIMINARY INVESTIGATION OF THE LEWIS ACID-MEDIATED REACTIONS OF PHENOLS AND ETHYL PHENYLPROPIOLATE AS A SYNTHETIC ROUTE TO FLAVONOIDS AND ANTIMICROBIAL PROFILE OF THE RESULTANT 7-HYDROXY-4-PHENYL-2H-CHROMEN-2-ONE AND ANALOGS | Journal of Chemical Society of Nigeria [journals.chemsociety.org.ng]
• 4. researchgate.net [researchgate.net]
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Analytical Validation and Performance Comparison Guide: Quaternary vs. Tertiary α-Amino Acid Esters

Featured Product: Ethyl 2-amino-2-phenylpropanoate Alternative: Ethyl 2-amino-2-phenylacetate (Ethyl phenylglycinate)

In the development of conformationally constrained peptidomimetics and small-molecule APIs, the structural integrity of chiral building blocks dictates the efficacy and safety of the final drug product. As a Senior Application Scientist, I frequently observe that the selection of an amino acid ester fundamentally alters both the synthetic trajectory and the required analytical rigor.

This guide objectively compares the performance of the quaternary building block Ethyl 2-amino-2-phenylpropanoate against its tertiary alternative, Ethyl 2-amino-2-phenylacetate , detailing the causality behind their stability differences and providing a self-validating analytical framework for structural verification.

Causality of Selection: The Alpha-Methyl Advantage

The primary performance differentiator between these two building blocks is the substitution at the alpha-carbon (Cα).

Standard amino acid esters, such as Ethyl 2-amino-2-phenylacetate, possess an acidic α-proton. During basic conditions in peptide coupling or prolonged storage, this proton can be abstracted, leading to enolization and subsequent racemization (epimerization). This loss of chiral purity is a critical failure point in drug development [1].

By replacing this α-proton with a methyl group to form Ethyl 2-amino-2-phenylpropanoate , the molecule achieves a quaternary stereocenter . This structural modification physically eliminates the mechanism for base-catalyzed proton abstraction, rendering the product highly resistant to racemization and imparting significant proteolytic stability to the downstream peptide [2].

Fig 1. Logical causality of racemization resistance in α-methyl amino acid esters.

Performance & Stability Comparison

The table below summarizes the objective performance metrics of the product versus the alternative.

Feature	Ethyl 2-amino-2-phenylpropanoate (Product)	Ethyl 2-amino-2-phenylacetate (Alternative)
Cα Substitution	Quaternary (Methyl + Phenyl)	Tertiary (Hydrogen + Phenyl)
Racemization Resistance	Extremely High (No α-proton)	Low (Susceptible to base-catalyzed epimerization)
Proteolytic Stability	High (Steric hindrance blocks proteases)	Moderate (Standard degradation pathways apply)
Primary Application	Conformationally constrained APIs	Standard, flexible peptide synthesis

Analytical Validation: Overcoming the "Silent" Carbon

Validating the structure of a quaternary amino acid ester presents a unique analytical challenge. Because the Cα lacks an attached proton, it is "silent" in standard 1D 1 H NMR and 2D 1 H- 1 H COSY experiments. Relying solely on 1D NMR is a common pitfall that leads to incomplete structural assignments.

To establish a highly trustworthy, self-validating data package, an orthogonal workflow combining 2D Heteronuclear Multiple Bond Correlation (HMBC) NMR and High-Resolution Mass Spectrometry (HRMS) is required. HMBC bridges the gap by showing long-range couplings (2 to 3 bonds) between the α-methyl protons and the quaternary Cα, definitively proving the spatial arrangement.

Fig 2. Orthogonal analytical workflow for validating quaternary amino acid esters.

Comparative Analytical Benchmarks

Analytical Method	Ethyl 2-amino-2-phenylpropanoate (Product)	Ethyl 2-amino-2-phenylacetate (Alternative)
1 H NMR (α-Proton)	Absent	Present (~4.5 ppm, singlet, 1H)
1 H NMR (α-Methyl)	~1.7 ppm (singlet, 3H)	Absent
13 C NMR (Cα)	~60–65 ppm (Quaternary, no HSQC signal)	~58 ppm (Tertiary, positive HSQC signal)
HRMS (ESI+) [M+H] +	194.1177 m/z	180.1021 m/z

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Each protocol contains internal control checkpoints that immediately flag contamination or structural misassignment.

Protocol A: 1D and 2D NMR Structural Verification

Objective: Confirm the presence of the quaternary stereocenter and the absence of the tertiary alternative.

• Sample Preparation: Dissolve 15 mg of Ethyl 2-amino-2-phenylpropanoate in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer to a 5 mm NMR tube.

• Acquisition Parameters:

  • 1 H NMR: 400 MHz, 16 scans, relaxation delay (D1) of 2.0 s.

  • 13 C NMR: 100 MHz, 1024 scans, D1 of 2.0 s.

  • 2D HMBC: Optimized for long-range nJCH​ coupling of 8 Hz.

• Data Interpretation & Causality:

  • Locate the singlet at ~1.7 ppm in the 1 H spectrum (the α-methyl group).

  • Trace the HMBC correlation from this 1.7 ppm proton signal to the 13 C signals at ~60-65 ppm (Cα) and ~175 ppm (ester carbonyl). This proves the methyl group is covalently bound to the same carbon as the ester.

• Validation Checkpoint: The protocol is self-validating via negative space. If the sample is contaminated with the tertiary alternative (ethyl phenylglycinate), a distinct singlet will appear at ~4.5 ppm. The absolute absence of this peak internally validates the complete α-methylation of the bulk material.

Protocol B: LC-HRMS Molecular Weight Confirmation

Objective: Verify the exact mass and isotopic distribution to rule out isobaric impurities.

• Sample Preparation: Dilute the compound to 1 µg/mL in a 50:50 mixture of LC-MS grade Water:Acetonitrile containing 0.1% Formic Acid.

• Chromatographic Separation: Inject 2 µL onto a C18 column (e.g., 2.1 x 50 mm, 1.8 µm). Run a linear gradient from 5% to 95% Acetonitrile over 10 minutes at a flow rate of 0.4 mL/min.

• Ionization (ESI+): Set capillary voltage to 3.5 kV, desolvation temperature to 350°C, and acquire data in positive ion mode using a Time-of-Flight (TOF) analyzer.

• Validation Checkpoint: The protocol utilizes isotopic distribution as an internal control. Extract the exact mass for [M+H] + at 194.1177 m/z . This primary peak must be accompanied by a naturally occurring 13 C isotope peak at 195.1210 m/z with approximately 12% relative intensity (due to the 11 carbon atoms). Deviation from this specific isotopic ratio indicates co-eluting isobaric interference, automatically invalidating the run.

Conclusion

While Ethyl 2-amino-2-phenylacetate offers a lower barrier to standard peptide synthesis, it introduces severe risks of racemization. The product, Ethyl 2-amino-2-phenylpropanoate , leverages an α-methyl substitution to lock the stereocenter, providing unparalleled chiral stability. By employing the self-validating NMR and HRMS protocols outlined above, researchers can definitively verify the quaternary structure of this building block, ensuring the downstream integrity of complex drug candidates.

References

• Title: Unnatural Amino Acids - Functions and Stability Source: QYAOBIO URL: [Link]

• Title: (2S)-2-amino-2-phenylpropanoic acid - Compound Summary Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: Racemic Amino Acids and Their Stability Source: Science.gov URL: [Link]

Biological Activity Comparison: Pyrazole vs. Chalcone Derivatives in Drug Discovery

Executive Rationale

As drug development professionals, we constantly seek scaffolds that offer high target affinity with minimal off-target toxicity. Chalcones (1,3-diaryl-2-propen-1-ones) and pyrazoles (five-membered diazoles) represent two of the most privileged pharmacophores in medicinal chemistry. While chalcones leverage their α,β -unsaturated carbonyl system to act as Michael acceptors, pyrazoles offer robust hydrogen-bonding networks.

Recent paradigm shifts in rational drug design have moved away from isolated evaluations towards molecular hybridization —fusing both moieties into pyrazole-chalcone conjugates. This guide objectively compares the biological performance of isolated chalcones, isolated pyrazoles, and their hybridized derivatives, providing actionable experimental frameworks for your discovery pipelines.

Structural & Mechanistic Profiling

Understanding why these compounds work dictates how we assay them.

• Chalcone Derivatives: The core reactivity of chalcones stems from their ketoethylenic moiety. The α,β -unsaturated carbonyl group readily undergoes Michael addition with nucleophilic residues (e.g., cysteine thiols) on target proteins[1]. This confers broad-spectrum antiproliferative, antibacterial, and anti-inflammatory properties.

• Pyrazole Derivatives: Characterized by a stable 5-membered ring comprising three carbon atoms and two adjacent nitrogen atoms, pyrazoles act as excellent hydrogen bond donors and acceptors[2]. This structural geometry allows them to fit snugly into kinase ATP-binding pockets and tubulin active sites.

• Pyrazole-Chalcone Hybrids: Fusing these scaffolds creates a synergistic effect. For instance, 1,3-diphenyl-1H-pyrazole hybrids have demonstrated a profound ability to bind at the colchicine-binding site on β -tubulin, inhibiting polymerization and triggering G2/M phase cell cycle arrest[3]. Furthermore, specific hybrids have been engineered to disrupt critical protein-protein interactions (PPIs), such as the ELF3-MED23 complex in oncology models[2].

Mechanistic signaling pathways of pyrazole-chalcone hybrids in oncology.

Quantitative Benchmarking: Efficacy Data

To evaluate the superiority of hybridization, we must look at the quantitative metrics (IC50 and MIC values) across standardized cell lines and pathogenic strains.

Table 1: Anticancer Activity Comparison (In Vitro Cytotoxicity)

Note: Lower IC50 indicates higher potency.

Scaffold Type	Compound Designation	Target Cell Line	IC50 (µM)	Benchmarking Note
Chalcone	Compound 137	MCF-7 (Breast)	4.08	Standard Michael-acceptor activity[1].
Pyrazole-Chalcone	Compound 5o	MCF-7 (Breast)	2.13	Outperforms standard Combretastatin A-4[3].
Pyrazole-Chalcone	Compound 6d	HNO-97	10.00	High selectivity; non-toxic to normal HSF cells[4].
Reference Drug	Combretastatin A-4	MCF-7 (Breast)	~4.12	Clinical standard for tubulin inhibition[3].

Table 2: Antimicrobial Activity Comparison

Note: Lower MIC indicates stronger bacteriostatic/bactericidal effect.

Scaffold Type	Compound Designation	Pathogen Strain	MIC (µg/mL)	Benchmarking Note
Pyrazole-Chalcone	Compound 6d	E. coli	7.8	2 to 8-fold more potent than Ciprofloxacin[4].
Pyrazole-Chalcone	Compound 6d	MRSA	15.7	Moderate-to-potent activity against resistant Gram-positive strains[4].

Data Synthesis: The integration of the pyrazole ring into the chalcone framework consistently lowers the IC50 and MIC thresholds compared to isolated parent structures, validating the hybrid approach in lead optimization[3][4].

Validated Experimental Methodologies

A protocol is only as good as its internal controls. As scientists, we must employ self-validating systems to prevent false positives caused by assay interference (a known issue with highly conjugated chalcones).

Protocol A: Self-Validating Cytotoxicity Screening (MTT Assay)

Causality & Rationale: We utilize the MTT assay because it measures NAD(P)H-dependent cellular oxidoreductase activity, a direct proxy for metabolic viability. To ensure our pyrazole-chalcone hybrids are tumor-specific and not merely broad-spectrum toxins, the protocol mandates parallel screening against normal human embryonic kidney (HEK) or human skin fibroblast (HSF) cell lines to calculate the Selectivity Index (SI)[3][4].

Step-by-Step Workflow:

• Cell Seeding: Seed MCF-7 (target) and HEK (control) cells in 96-well plates at a density of 5×103 cells/well in DMEM supplemented with 10% FBS. Incubate for 24h at 37°C in 5% CO2.

• Compound Treatment: Prepare serial dilutions of the pyrazole-chalcone hybrids (e.g., 0.1 to 100 µM) in DMSO. Critical Control: Ensure final DMSO concentration per well does not exceed 0.1% to prevent solvent-induced cytotoxicity.

• Incubation: Treat cells for 48 hours. Include a positive control (e.g., Combretastatin A-4) and a vehicle control (0.1% DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Mechanistic note: Viable cells will reduce the yellow tetrazolium salt to insoluble purple formazan crystals.

• Solubilization & Readout: Discard the media and dissolve the formazan in 100 µL of DMSO. Measure absorbance at 570 nm using a microplate reader.

• Validation (Selectivity Index): Calculate SI=IC50​(HEK)/IC50​(MCF-7) . Proceed to in vivo models only if SI > 3[3].

Protocol B: Antimicrobial Broth Microdilution

Causality & Rationale: Agar diffusion (zone of inhibition) is qualitative and highly dependent on compound solubility. For hydrophobic chalcone derivatives, broth microdilution is the gold standard as it provides an exact Minimum Inhibitory Concentration (MIC) in a controlled liquid phase.

Step-by-Step Workflow:

• Inoculum Preparation: Culture E. coli and MRSA to the exponential growth phase. Adjust the suspension to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the hybrid compounds in Mueller-Hinton broth (ranging from 125 µg/mL down to 0.98 µg/mL).

• Inoculation: Add 10 µL of the bacterial suspension to each well.

• Self-Validating Controls:

  • Positive Control: Ciprofloxacin (validates assay sensitivity)[4].

  • Negative Control: Broth + Bacteria + Vehicle (validates pathogen viability).

  • Sterility Control: Broth only (validates aseptic technique).

• Incubation & Readout: Incubate at 37°C for 18-24 hours. The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Self-validating high-throughput screening workflow for biological evaluation.

Conclusion

The comparative biological activity profile heavily favors the pyrazole-chalcone hybrid architecture over isolated parent scaffolds. By combining the Michael-acceptor reactivity of chalcones with the hydrogen-bonding precision of pyrazoles, researchers can achieve sub-micromolar IC50 values against resistant cancer lines and potent MICs against multidrug-resistant pathogens. Future pipeline development should focus on optimizing the pharmacokinetic (ADME) profiles of these hybrids to translate in vitro success into clinical viability.

References[1] Synthesis of Chalcones Derivatives and Their Biological Activities: A Review, nih.gov,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHsGfa62yDP7OCn5Z9L32iiQKE2eqsYSuIQzxB6S0MBU4cgyTbY7BJyREzJfsYP9GlVShIGBDbNepT5xM91BOu0-zqihIceMadIW-M6R79rJWAZeEQvJA1XNOLp9tekiHCXPVtYg5_zKIcWK14=[3] Design, Synthesis, Molecular Docking, and Biological Evaluation of Pyrazole Hybrid Chalcone Conjugates as Potential Anticancer Agents and Tubulin Polymerization Inhibitors, mdpi.com,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEV_SCWaHFWl9amiGQ179qDbmD2-japkN7HofAkKIMGDKnadhnwjMISCyxoHph6VoyL1DTNli5aRdIuE8KzOW5bZIk2vDkC4S0Tqgnkiix5KgXNh9McMe51YWD9xKY0-rOoow==[2] Synthesis and Biological Assessment of Chalcone and Pyrazoline Derivatives as Novel Inhibitor for ELF3-MED23 Interaction, elifesciences.org,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGxmL_3vUXLUCslr9NiESOvjOAgPLlh-6l-07Z-UuOEnGXgyJWg3avIQMocAtGghzZZQ0xQ_9gbUvRhX0mvEuzeVFrhmQD9FUlk3twEvbu3Va6XSbQq9lrIQA1RY6svRPXNnoySUJBtNSxSZCh9[4] Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents, tandfonline.com,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHPFx35z4-ldL9PGI0UMWdbK8MnHNQ_9v_WUxtuGSajA5bhKxhIcsCAq0MKf492CDiKR6GqoVq1J1XRTpguCeUfWQAetlfL20HejYLP9n4oXAq3XZ8fOpb0HjgaP7sPCLeBdv6HaNFnA4D3-s6T3RjmUIJ_srMP7UyX3bND

Sources

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Comprehensive Comparison Guide: In-Vitro COX-1 and COX-2 Inhibitory Potential of Related Compounds

Executive Summary

The development of non-steroidal anti-inflammatory drugs (NSAIDs) hinges on the delicate balance between therapeutic efficacy and safety. The primary targets, Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2), play distinct roles in human physiology. This guide provides a rigorous comparative analysis of the in-vitro inhibitory potential of standard NSAIDs (e.g., Ibuprofen, Diclofenac) versus selective COX-2 inhibitors (e.g., Celecoxib). By examining half-maximal inhibitory concentration (IC50) values and detailing standard in-vitro assay protocols, this document serves as a self-validating reference for drug development professionals.

Mechanistic Overview and Causality

Cyclooxygenases are the rate-limiting enzymes in the conversion of arachidonic acid to prostaglandins[1].

• COX-1 (Constitutive): Expressed continuously in most tissues, COX-1 is responsible for maintaining basal prostaglandin levels essential for gastric mucosal protection, renal hemodynamics, and platelet aggregation[1]. Inhibition of COX-1 is the primary causal factor for NSAID-induced gastrointestinal toxicity[2].

• COX-2 (Inducible): Upregulated by inflammatory stimuli, cytokines, and mitogens, COX-2 drives the production of pro-inflammatory prostaglandins that mediate pain and fever[1]. Selective inhibition of COX-2 was developed to retain analgesic and anti-inflammatory efficacy while sparing the gastrointestinal tract[2].

Understanding this causality dictates the experimental choice of screening compounds against both isozymes simultaneously to calculate a Selectivity Index (SI), defined as IC50(COX-1) / IC50(COX-2).

Arachidonic Acid Pathway and Inhibition Points

Figure 1: Mechanistic pathway of arachidonic acid metabolism and targeted inhibition.

Comparative Data Analysis: IC50 and Selectivity

The following table synthesizes quantitative in-vitro data for reference compounds. Data is derived from standardized human recombinant COX-2 and ovine COX-1 enzyme assays[3][4].

Compound	Drug Class	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Clinical Implication
Ibuprofen	Non-selective NSAID	~2.5 - 5.0	~10.0 - 15.0	~0.3 - 0.5	COX-1 preferring; higher risk of GI distress at high doses.
Diclofenac	Non-selective NSAID	~1.5 - 4.0	~0.3 - 1.0	~3.0 - 5.0	Slight COX-2 preference; balanced efficacy but retains GI risk.
Celecoxib	Selective COX-2 Inhibitor	~5.6 - 15.0	~0.04 - 0.1	~56.0 - 150.0	Highly COX-2 selective; GI-sparing, but requires cardiovascular monitoring[3][5].

Standardized In-Vitro Assay Methodology

To ensure trustworthiness and reproducibility, the evaluation of COX inhibitory potential must follow a self-validating protocol. The most widely accepted method utilizes a commercial colorimetric or fluorometric COX inhibitor screening assay (e.g., Cayman Chemical kit)[3][6][7].

Step-by-Step Protocol

Rationale: This assay measures the peroxidase component of cyclooxygenases. The conversion of arachidonic acid to PGG2 is followed by the reduction of PGG2 to PGH2, which drives the oxidation of a colorimetric or fluorometric substrate (e.g., ADHP)[8].

• Reagent Preparation:

  • Prepare assay buffer (0.1 M Tris-HCl, pH 8.0)[6].

  • Reconstitute ovine COX-1 and human recombinant COX-2 enzymes.

  • Prepare heme cofactor solution (essential for the peroxidase activity of COX).

• Compound Dilution:

  • Dissolve test compounds (and reference drugs like Celecoxib) in a minimum volume of DMSO. Dilute serially to achieve final well concentrations ranging from 10 nM to 100 µM[7].

• Pre-Incubation:

  • In a 96-well plate, combine 150 µL assay buffer, 10 µL heme, 10 µL of the respective COX enzyme, and 20 µL of the test compound[3].

  • Causality Check: Pre-incubate at 25°C or 37°C for 5 to 15 minutes. This step is critical to allow time-dependent inhibitors (like Celecoxib) to bind effectively to the allosteric or active sites[3][6].

• Reaction Initiation:

  • Add 10 µL of arachidonic acid (substrate) and the colorimetric/fluorometric substrate solution to all wells to initiate the reaction[3].

• Termination and Readout:

  • Incubate for exactly 2 to 5 minutes (depending on kit specifications)[3][6].

  • Terminate the reaction (e.g., using HCl and stannous chloride if measuring prostaglandins directly, or read immediately for kinetic fluorometric assays)[6].

  • Measure absorbance or fluorescence using a microplate reader.

• Data Analysis:

  • Calculate percent inhibition relative to vehicle controls. Use non-linear regression (sigmoidal dose-response) to determine the IC50 values[8].

Assay Workflow Visualization

Figure 2: Sequential workflow for in-vitro COX inhibition screening assays.

References

• Anti-nociceptive and Anti-inflammatory Activities of Asparacosin A Involve Selective Cyclooxygenase 2 and Inflammatory Cytokines Inhibition: An in-vitro, in-vivo, and in-silico Approach - Frontiers.
• Anti-inflammatory effects of Polygonum minus (Huds) extract (Lineminus™) in in-vitro enzyme assays and carrageenan induced paw edema - PMC.
• Molecular docking studies and biological evaluation of isoxazole-carboxamide derivatives as COX inhibitors and antimicrobial agents - PMC.
• Design and synthesis of novel quinazolinones conjugated ibuprofen, indole acetamide, or thioacetohydrazide as selective COX-2 inhibitors: anti-inflammatory, analgesic and anticancer activities - PMC.
• Some representative examples of selective COX‐2 inhibitors (celecoxib,... - ResearchGate.
• Rational Design of Small Peptides for Optimal Inhibition of Cyclooxygenase-2: Development of a Highly Effective Anti-Inflammatory Agent - ACS Publications.
• Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016) - ResearchGate.
• US20090118503A1 - Faah inhibitors - Google Patents.

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• 4. pubs.acs.org [pubs.acs.org]
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• 8. researchgate.net [researchgate.net]

Publish Comparison Guide: Antiproliferative Activity of Pyrano[3,2-c]quinoline-3-carboxylates vs. Standard Kinase Inhibitors

Target Audience: Researchers, Medicinal Chemists, and Oncology Drug Development Professionals Document Type: Technical Comparison & Application Guide

Executive Summary & Mechanistic Rationale

The development of multi-target tyrosine kinase inhibitors (TKIs) is a critical strategy for overcoming acquired resistance in solid tumors. Recently, pyrano[3,2-c]quinoline-3-carboxylates have emerged as a highly privileged fused heterocyclic scaffold, demonstrating profound antiproliferative activity by acting as dual inhibitors of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER-2) [1].

Why this scaffold? From a structural biology perspective, the fusion of the oxygen-containing pyran ring with the electron-deficient quinoline core creates a rigid, planar pharmacophore. This topology perfectly complements the ATP-binding cleft of RTKs. Molecular docking confirms that the 2-amino and 3-carboxylate substituents engage in critical hydrogen bonding with the hinge region residues (e.g., Met769 in EGFR and Asp863 in HER-2), while the planar core facilitates robust π−π stacking. By simultaneously inhibiting EGFR and HER-2, these compounds prevent the compensatory pathway activation that frequently renders monotherapies (like Erlotinib) ineffective.

Dual EGFR/HER-2 inhibition by pyrano[3,2-c]quinolines inducing apoptosis.

Comparative Performance Data

To objectively evaluate the therapeutic potential of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates, we benchmark their performance against Erlotinib , a first-generation standard-of-care EGFR inhibitor. Recent structural elucidation and biological screening by identified Compounds 3a and 3f as the most potent derivatives in this class [1]. Similar multi-kinase efficacy has also been observed in related carbonitrile derivatives [2].

The table below summarizes the quantitative IC50​ data across both cellular (MCF-7 breast and HT-29 colon cancer lines) and cell-free kinase assays.

Table 1: In Vitro Antiproliferative & Kinase Inhibition Profiling

Test Agent	MCF-7 Cell Viability IC50​ (nM)	HT-29 Cell Viability IC50​ (nM)	Cell-Free EGFR IC50​ (nM)	Cell-Free HER-2 IC50​ (nM)
Compound 3a	25	23	68	30
Compound 3f	Comparable	25	71	33
Erlotinib (Control)	40	30	Assay Dependent	Assay Dependent

Data Interpretation: Compound 3a demonstrates a 1.6-fold higher potency against MCF-7 and a 1.3-fold higher potency against HT-29 compared to Erlotinib. The dual nanomolar inhibition of both EGFR and HER-2 directly correlates with the downstream activation of Caspases 3, 8, and 9, leading to the overexpression of pro-apoptotic Bax and downregulation of anti-apoptotic Bcl-2.

Experimental Workflows & Methodologies

To ensure scientific integrity and reproducibility, the evaluation of these compounds must follow a self-validating experimental workflow. Below are the optimized, step-by-step methodologies required to benchmark pyrano[3,2-c]quinoline derivatives.

Experimental workflow for validating pyrano[3,2-c]quinoline-3-carboxylates.

Protocol A: High-Throughput Cell Viability Screening (MTT Assay)

Causality Focus: The MTT assay measures mitochondrial succinate dehydrogenase activity. Because metabolic rate is a direct proxy for cell viability, this assay accurately quantifies the antiproliferative impact of the compounds before advancing to target-specific kinase assays.

• Cell Seeding: Harvest logarithmic-phase MCF-7 and HT-29 cells. Seed at a density of 5×103 cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate overnight at 37°C in a 5% CO2​ atmosphere to allow for cellular adherence.

• Compound Treatment: Prepare serial dilutions of the pyrano[3,2-c]quinoline-3-carboxylates (e.g., 1 nM to 100 μ M) in media.

  • Self-Validation Step: Include 0.1% DMSO as a vehicle (negative) control to baseline 100% viability, and Erlotinib as a positive control to validate assay sensitivity.

• Incubation: Treat the cells for 48 hours.

• MTT Addition: Add 20 μ L of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Viable cells will reduce the yellow tetrazolium salt into insoluble purple formazan crystals.

• Solubilization & Detection: Carefully aspirate the media and dissolve the formazan crystals in 150 μ L of DMSO. Read the absorbance at 570 nm using a microplate reader. Calculate the IC50​ using non-linear regression analysis.

Protocol B: Cell-Free Kinase Inhibition Profiling (ADP-Glo™ or TR-FRET)

Causality Focus: Phenotypic cell death (Protocol A) could be caused by non-specific cytotoxicity. A cell-free kinase assay is mandatory to prove the mechanism of action—specifically, that the compounds competitively bind the ATP pocket of EGFR and HER-2.

• Enzyme Preparation: Dilute recombinant human EGFR and HER-2 kinase domains in a standardized kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2​ , 0.1 mg/mL BSA).

• Inhibitor Pre-Incubation: Add the test compounds (Compounds 3a, 3f) at varying concentrations to the enzyme mix.

  • Causality Note: Pre-incubate for 30 minutes at room temperature. This is critical to allow the rigid pyrano-quinoline scaffold to reach thermodynamic equilibrium within the kinase hinge region prior to introducing ATP.

• Reaction Initiation: Add the optimized concentration of ATP and the specific peptide substrate to initiate the phosphorylation reaction. Incubate for 60 minutes.

• Signal Detection: Add the ADP-Glo reagent to terminate the kinase reaction and deplete unconsumed ATP, followed by the Kinase Detection Reagent to convert ADP to ATP, driving a luciferase/luciferin reaction.

• Validation & Analysis: Measure luminescence. Calculate the Z'-factor for the assay plate; only plates with a Z'-factor > 0.5 should be used for IC50​ determination to ensure statistical trustworthiness.

Conclusion

Pyrano[3,2-c]quinoline-3-carboxylates represent a highly promising, orally bioavailable class of dual EGFR/HER-2 inhibitors. By systematically evaluating these compounds through rigorous, self-validating phenotypic and target-based assays, drug development professionals can confidently identify leads like Compound 3a , which outperforms standard-of-care monotherapies in resistant solid tumor models.

References

• Al-Wahaibi, L. H., Abou-Zied, H. A., Mohassab, A. M., Fathy, H. M., Alzahrani, A. Y. A., & Youssif, B. G. M. (2025). "Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity." RSC Medicinal Chemistry, 16, 6319-6332. URL:[Link]

• Youssif, B. G. M., et al. (2025). "Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors." RSC Advances, 15, 38229-38242. URL:[Link]

Comparative Efficacy of Catalytic Systems in the Synthesis of Succinimide Derivatives: A Technical Guide

Succinimide derivatives are highly privileged pharmacophores embedded in numerous clinical drugs, agrochemicals, and functional polymers[1]. Historically, the construction of these 1,4-dicarbonyl scaffolds relied heavily on harsh dehydrating agents, toxic solvents, or transition-metal-catalyzed C–H activation[1]. However, modern synthetic chemistry has pivoted toward methodologies that prioritize atom economy, stereoselectivity, and environmental sustainability[2].

As drug development professionals and synthetic chemists scale these reactions, selecting the appropriate catalytic system becomes critical. This guide objectively compares three distinct synthetic paradigms: N-Heterocyclic Carbene (NHC) Organocatalysis , Visible-Light Photocatalysis , and Catalyst-Free Green Synthesis .

Mechanistic Paradigms and Catalyst Efficacy

N-Heterocyclic Carbene (NHC) Organocatalysis: The Umpolung Approach

NHCs have revolutionized the synthesis of complex succinimide scaffolds by reversing the innate reactivity of aldehydes—a process known as Umpolung[3]. In the NHC-catalyzed Stetter reaction, an active carbene attacks an aromatic aldehyde to form a nucleophilic Breslow intermediate[3]. This intermediate undergoes a conjugate addition to Michael acceptors, such as N-substituted itaconimides, yielding highly functionalized succinimide derivatives[1]. Efficacy: NHC catalysis is highly efficient, requiring low catalyst loading (e.g., 1–20 mol%) while delivering yields up to 99% under mild, operationally simple conditions[1].

Visible-Light Photocatalysis: The Radical Cascade

Synthesizing difunctionalized succinimides in a single operational step has traditionally been challenging. Recent advancements utilize visible-light-mediated photocatalysis using organic dyes like 4CzIPN[2]. This metal-free and oxidant-free approach triggers a radical cascade seleno/thiosulfonation of aza-1,6-enynes[2]. Efficacy: The primary advantage of this system is its complete atom economy and exceptional functional group tolerance, enabling stereoselective cyclization without the toxic footprint of traditional transition metals[2].

Catalyst-Free Synthesis in Hot Water: The Green Alternative

In pursuit of ultimate green chemistry, sometimes the most effective catalyst is no catalyst at all. A highly efficient protocol synthesizes N-alkyl and N-aryl succinimides by reacting succinic acid with primary amines in hot water (100 °C)[4]. The causality behind this reaction lies in the unique physicochemical properties of hot water, which disrupts extensive intermolecular hydrogen-bonding networks. This sub-critical-like behavior enhances the electrophilicity of the carboxylic acid and the nucleophilicity of the amine[5]. Efficacy: This method yields N-alkyl succinimides at 84–98% and N-aryl variants at 65–81% without utilizing any organic solvents or metal catalysts[5].

Mechanistic Workflow Visualization

Mechanistic divergence in succinimide synthesis via NHC, photocatalysis, and catalyst-free routes.

Quantitative Data Comparison

Catalyst System	Reaction Paradigm	Substrates	Yield Range	Reaction Conditions	Atom Economy / Green Profile
NHC Organocatalysis	Stetter Reaction / Ring Expansion	Aromatic Aldehydes + Itaconimides	53–99%	THF, K₂CO₃, RT to mild heat	Moderate (Requires organic solvents and base)
Photocatalysis (4CzIPN)	Radical Cascade Seleno/Thiosulfonation	Aza-1,6-enynes	High	Visible light, RT	High (Metal/oxidant/base-free)
Catalyst-Free	Dehydrative Condensation	Succinic Acid + Primary Amines	65–98%	H₂O, 100 °C	Excellent (No organic solvents, no catalyst)

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating systems, incorporating in-process controls to verify mechanistic progression.

Protocol A: NHC-Catalyzed Stetter Reaction

Objective: Synthesize 1-(4-Bromophenyl)-3-(2-(4-chlorophenyl)-2-oxoethyl)pyrrolidine-2,5-dione via 1[1].

• Catalyst Activation: In a dry Schlenk flask under an inert argon atmosphere, add 20 mol% thiazolydene-derived pre-NHC catalyst and 20 mol% K₂CO₃ in anhydrous THF[1].

  • Causality: The inorganic base (K₂CO₃) deprotonates the thiazolium salt to generate the active, nucleophilic carbene species.

  • Validation Checkpoint: The solution will exhibit a subtle color shift, indicating active carbene formation.

• Substrate Addition: Add p-chlorobenzaldehyde (1.0 equiv) and N-(4-bromophenyl) itaconimide (1.0 equiv) to the mixture. Stir at room temperature for 2 hours[1].

  • Causality: The carbene attacks the aldehyde, reversing its polarity to form the Breslow intermediate, which subsequently attacks the Michael acceptor[3].

  • Validation Checkpoint: Monitor via TLC (7:13 EtOAc/petroleum ether). The disappearance of the aldehyde spot (Rf ~0.8) and appearance of the product spot (Rf ~0.5) validates conversion[1].

• Isolation & Structural Confirmation: Quench the reaction with water, extract with EtOAc, dry over Na₂SO₄, and purify via column chromatography[1].

  • Validation Checkpoint: Confirm the structure via ¹H NMR. The characteristic doublet of doublets for the diastereotopic protons of the succinimide ring at ~3.07 ppm and ~2.57 ppm confirms successful cyclization[1].

Protocol B: Catalyst-Free Green Synthesis

Objective: Synthesize N-alkyl/N-aryl succinimides in aqueous media via 4[4].

• Reagent Mixing: In a standard round-bottom flask, combine equimolar amounts of succinic acid and a primary amine (e.g., benzylamine) in distilled water[4].

  • Causality: Water acts as the sole solvent. At room temperature, the substrates will not fully dissolve, forming a heterogeneous suspension.

• Thermal Activation: Heat the mixture to 100 °C with vigorous stirring.

  • Causality: Heating water to 100 °C decreases its dielectric constant and disrupts extensive hydrogen bonding. This enhances the solubility of organic substrates and activates the electrophilic carbonyl carbons of succinic acid for nucleophilic attack by the amine[5].

  • Validation Checkpoint: The heterogeneous mixture transitions into a more homogeneous state as the reaction proceeds. TLC monitoring confirms the total consumption of the primary amine.

• Isolation: Cool the reaction to room temperature. The product typically precipitates directly out of the aqueous phase[4]. Filter and recrystallize.

  • Validation Checkpoint: High isolated yields (84–98% for N-alkyl derivatives) validate the efficiency of the thermal activation[5]. IR spectroscopy (characteristic imide C=O stretching at ~1700 cm⁻¹) confirms product identity.

References

• Bozdoğan, B., Erşatır, M., Demirkol, O., Akbaşlar, D., & Giray, E. S. (2016). Simple and efficient synthesis of N-alkyl and N-aryl succinimides in hot water. Journal of Medicinal Chemistry / Taylor & Francis.
• Ahire, M. M., & Mhaske, S. B. (2017). Synthesis of Succinimide Derivatives by NHC-Catalyzed Stetter Reaction of Aromatic Aldehydes with N-Substituted Itaconimides. ACS Omega.
• Meena, S. A., Thakur, D., Lagwal, A., Ranjan, R., & Verma, A. K. (2025). Photocatalytic Synthesis of Succinimides from Aza-1,6-Enynes. Chemistry - An Asian Journal / PubMed.
• Li, Y., et al. (2007). N-Heterocyclic Carbene Catalyzed Ring Expansion of 4-Formyl-β-lactams: Synthesis of Succinimide Derivatives.

Sources

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• 2. Photocatalytic Synthesis of Succinimides from Aza-1,6-Enynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]
• 5. (PDF) Simple and efficient synthesis of N-alkyl and N-aryl succinimides in hot water [academia.edu]

A Senior Application Scientist's Guide to the Structural Elucidation of Dual EGFR/HER-2 Inhibitors

This guide provides an in-depth technical comparison of the methodologies used in the structural elucidation of dual Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER-2) inhibitors. Designed for researchers, scientists, and drug development professionals, this document delves into the core analytical techniques, presents comparative data for key inhibitors, and offers detailed experimental protocols to support your research endeavors.

The Rationale for Dual EGFR/HER-2 Inhibition in Oncology

The EGFR family of receptor tyrosine kinases, particularly EGFR (HER1) and HER-2, are pivotal players in cell proliferation, survival, and differentiation.[1][2] Aberrant signaling from these receptors, often due to overexpression or mutation, is a hallmark of various cancers, including breast, lung, and gastric cancers.[1][3][4] The formation of EGFR/HER-2 heterodimers is a particularly potent driver of oncogenic signaling, leading to the activation of downstream pathways such as the PI3K/AKT/mTOR and RAS/MAPK cascades, which promote tumor growth and survival.[2][3]

Dual inhibition of both EGFR and HER-2 offers a compelling therapeutic strategy to overcome the complexity and redundancy within the HER signaling network. By simultaneously blocking both receptors, these inhibitors can achieve a more comprehensive shutdown of downstream signaling, potentially overcoming resistance mechanisms that can arise with single-target agents.

Below is a diagram illustrating the EGFR and HER-2 signaling pathways and the points of intervention for dual inhibitors.

Caption: EGFR/HER-2 signaling pathway and inhibitor action.

A Comparative Analysis of Key Dual EGFR/HER-2 Inhibitors

Several dual EGFR/HER-2 inhibitors have been developed, each with distinct structural features and binding mechanisms. This section compares three prominent examples: Lapatinib, Afatinib, and Neratinib.

Inhibitor	Binding Mechanism	Key Structural Features	Target Affinity (IC50)	Clinical Significance
Lapatinib	Reversible, ATP-competitive	Quinazoline core, 3-fluoro-benzyloxyaniline side chain	EGFR: ~10.8 nM, HER-2: ~9.2 nM	Approved for HER-2-positive breast cancer.[5][6] Its reversible nature may contribute to the development of resistance.
Afatinib	Irreversible, covalent	Quinazoline core with an acrylamide Michael acceptor	EGFR: ~0.5 nM, HER-2: ~14 nM	Approved for EGFR-mutant non-small cell lung cancer (NSCLC).[7][8] The covalent bond provides prolonged target inhibition.[8]
Neratinib	Irreversible, covalent	4-anilino-3-cyanoquinoline core with an acrylamide Michael acceptor	EGFR: ~92 nM, HER-2: ~59 nM	Approved for the extended adjuvant treatment of early-stage, HER-2-positive breast cancer.[9][10] Irreversible binding contributes to its potent activity.[11]

Core Methodologies for Structural Elucidation

The precise understanding of how these inhibitors interact with their target kinases is paramount for rational drug design and optimization. Several biophysical and structural biology techniques are indispensable in this process.

X-Ray Crystallography: The Gold Standard for Atomic-Level Detail

X-ray crystallography provides high-resolution, three-dimensional structures of protein-ligand complexes, offering unparalleled insights into binding modes and key molecular interactions.[12][13]

Workflow for Protein-Ligand Co-crystallization:

Sources

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Notch-EGFR/HER2 Bidirectional Crosstalk in Breast Cancer [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. oaepublish.com [oaepublish.com]
• 6. mdpi.com [mdpi.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Afatinib Dimaleate? [synapse.patsnap.com]
• 9. Preclinical Characteristics of the Irreversible Pan-HER Kinase Inhibitor Neratinib Compared with Lapatinib: Implications for the Treatment of HER2-Positive and HER2-Mutated Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanism of Action of Neratinib: An Irreversible Pan-HER Inhibitor in Late-Stage Clinical Development - Conference Correspondent [conference-correspondent.com]
• 11. What is the mechanism of Neratinib maleate? [synapse.patsnap.com]
• 12. scienceopen.com [scienceopen.com]
• 13. Studying protein-ligand interactions using X-ray crystallography - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Ethyl 2-amino-2-phenylpropanoate proper disposal procedures

Proper chemical disposal is a critical extension of laboratory safety and operational excellence. For drug development professionals and synthetic chemists working with Ethyl 2-amino-2-phenylpropanoate (an amino acid ester derivative), establishing a rigorous, compliant disposal protocol is essential to prevent environmental contamination and ensure regulatory adherence.

This guide provides a comprehensive, causality-driven framework for the safe handling, spill decontamination, and final disposal of Ethyl 2-amino-2-phenylpropanoate.

Physicochemical Profiling & Hazard Causality

Before initiating any disposal protocol, it is critical to understand the chemical nature of the waste. Ethyl 2-amino-2-phenylpropanoate is an organic compound containing both a basic amine group and an ester linkage. Because it lacks halogen atoms (such as fluorine, chlorine, or bromine), it must be strictly segregated into the non-halogenated organic waste stream[1].

Causality for Segregation: Mixing non-halogenated esters with halogenated waste streams drastically increases disposal costs.1 equipped with advanced scrubbers to prevent the atmospheric release of toxic dioxins[1]. Furthermore, the basic nature of the amine group makes this compound 2, which can trigger exothermic neutralization reactions and dangerous pressure buildup in sealed waste containers[2].

Quantitative Chemical Data

Property	Specification
Chemical Name	Ethyl 2-amino-2-phenylpropanoate
CAS Number	20398-59-8[3]
Molecular Formula	C11H15NO2[4]
Molecular Weight	193.24 g/mol [4]
Waste Classification	Non-halogenated organic waste[2]
Hazard Profile	Irritant (Xi)[3]
Optimal Storage (Pure)	Sealed in dry, store in freezer, under -20°C[4]

Operational Handling & Spill Decontamination Protocol

In the event of a localized spill during synthesis or transfer, immediate containment is required to prevent vapor accumulation and surface degradation.

Step-by-Step Methodology:

• Personnel Protection: Immediately don chemical-resistant nitrile gloves, safety goggles, and a standard laboratory coat[5]. Ensure the fume hood sash is at an appropriate height or room ventilation is maximized.

• Containment & Absorption: Do not use combustible materials like paper towels for large spills. Instead,5 working from the outside perimeter inward to prevent spreading[5].

  • Causality: Amino esters can slowly oxidize; minimizing the fuel load in the waste container prevents spontaneous combustion events.

• Decontamination: Collect the saturated absorbent using a non-sparking scoop and place it into a leak-proof hazardous waste container. Wipe the affected surface with a cloth dampened with soapy water to solubilize any remaining ester[5].

• Self-Validating Step (pH Verification): Following the soapy water wipe-down, swab the spill surface with a pH indicator strip moistened with distilled water. A reading of pH ~7.0 confirms the complete neutralization and removal of the basic amino ester residue.

Step-by-Step Disposal Workflows

Routine disposal of reaction byproducts or expired stock must follow strict Environmental Protection Agency (EPA) guidelines for satellite accumulation and transport.

Step 1: Segregation into the Correct Waste Stream Ensure the waste container is explicitly designated for Non-Halogenated Organic Solvents [6]. If Ethyl 2-amino-2-phenylpropanoate was used in a reaction involving halogenated solvents (e.g., dichloromethane or chloroform), the entire mixture must be defaulted to the 1[1].

Step 2: Satellite Accumulation Area (SAA) Storage Transfer the waste into a compatible, leak-proof container (e.g., a high-density polyethylene (HDPE) jerrican or glass bottle) kept within a designated5[5]. Keep the container tightly capped at all times unless actively adding waste.

Step 3: Dynamic Labeling Every waste container must display a standardized "Hazardous Waste" tag. Each time Ethyl 2-amino-2-phenylpropanoate is added, update the contents list with the chemical name and the estimated volume/percentage[5].

• Self-Validating Step (Mass Balance): Before sealing the SAA container for final pickup, cross-reference the volumes added with the running log on the label. The total percentage of all constituents must equal exactly 100%. If it does not, recalculate the ratios to prevent regulatory rejection by your Environmental Health and Safety (EHS) department.

Step 4: EHS Transfer and Final Incineration Once the container is full, or if the laboratory accumulates more than 55 gallons of hazardous waste, 6[6]. Final disposal must be arranged as special waste by a3 for high-temperature incineration[3].

Visualizing the Disposal Pathway

To streamline laboratory operations, the following decision tree illustrates the logical flow for segregating and disposing of Ethyl 2-amino-2-phenylpropanoate.

Decision tree for the segregation and disposal of Ethyl 2-amino-2-phenylpropanoate waste.

References

• BLD Pharm. "20398-59-8 | Ethyl 2-amino-2-phenylpropanoate Specifications.
• Chemsrc. "ETHYL 2-PHENYLPROPIONATE | CAS#:2510-99-8 & Downstream Derivatives.
• Nipissing University. "Hazardous Materials Disposal Guide.
• UTIA Safety Office. "Laboratory Hazardous Waste Management Guide.
• Division of Research Safety - University of Illinois. "Chemical Waste Procedures.
• BenchChem. "Technical Support Center: Safe Disposal of Organic Waste.

Sources

• 1. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 2. nipissingu.ca [nipissingu.ca]
• 3. ETHYL 2-PHENYLPROPIONATE | CAS#:2510-99-8 | Chemsrc [chemsrc.com]
• 4. 20398-59-8|Ethyl 2-amino-2-phenylpropanoate|BLD Pharm [bldpharm.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chemical Waste Procedures | Division of Research Safety | Illinois [drs.illinois.edu]

Personal protective equipment for handling Ethyl 2-amino-2-phenylpropanoate

Safe Handling and Operational Logistics for Ethyl 2-amino-2-phenylpropanoate

Ethyl 2-amino-2-phenylpropanoate (CAS: 20398-59-8) is a synthetic unnatural amino acid ester utilized extensively as a critical building block in drug development and peptide synthesis[1]. Because it contains both a reactive primary amine and an ester linkage, the compound presents specific physiological and environmental hazards that dictate strict handling protocols.

As a laboratory professional, understanding the why behind safety protocols is just as important as the how. This guide provides a self-validating operational framework to ensure maximum safety and compliance during chemical handling.

Hazard Profile & Causality

The structural properties of Ethyl 2-amino-2-phenylpropanoate directly dictate its hazard classifications:

• H302 (Harmful if swallowed): The esterified structure increases the molecule's lipophilicity compared to a free amino acid, significantly enhancing gastrointestinal absorption and potential systemic toxicity[1].

• H315 & H319 (Skin & Eye Irritation): The primary amine group acts as a localized base. Upon contact with the moisture of the skin or ocular mucosa, it causes localized pH elevation, leading to acute cellular irritation[1].

• H335 (Respiratory Irritation): Whether handled as a fine crystalline powder or a volatile liquid, aerosolized particles or vapors can severely irritate the respiratory tract. Inhalation must be strictly avoided[1].

Required Personal Protective Equipment (PPE) Matrix

To mitigate these specific physicochemical risks, the following PPE matrix must be strictly adhered to, aligning with [2][3].

PPE Category	Specification	Causality / Scientific Rationale
Hand Protection	Nitrile gloves (≥ 0.11 mm thickness for incidental contact, ≥ 0.22 mm for prolonged).	Nitrile provides superior chemical resistance against ester-containing compounds compared to latex, preventing permeation of the lipophilic molecule.
Eye Protection	ANSI Z87.1 compliant chemical safety goggles.	Protects against basic amine vapors and particulate dust that can cause severe ocular irritation. Standard safety glasses with side shields are insufficient.
Body Protection	100% cotton laboratory coat (fully buttoned) or flame-resistant equivalent.	Cotton prevents static buildup which can aerosolize fine powders. It also provides a physical barrier against skin contact.
Respiratory Protection	N95/P100 particulate respirator (if weighing outside a hood).	Prevents inhalation of irritating dust (H335). Note: Primary handling should always occur inside a certified chemical fume hood.

Operational Workflow & Handling Protocol

Every step in this protocol acts as a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Environmental Validation (Pre-Check)

• Action: Activate the chemical fume hood and check the continuous flow monitor.

• Validation: Ensure the face velocity is operating between 80–120 feet per minute (fpm)[3]. If the monitor alarms or reads below 80 fpm, do not open the chemical container.

Step 2: PPE Donning Sequence

• Action: Inspect nitrile gloves for micro-tears by inflating them slightly. Don the lab coat, buttoning it to the collar, followed by safety goggles and gloves.

• Validation: Ensure there is no exposed skin between the glove cuff and the lab coat sleeve.

Step 3: Dispensing and Weighing

• Action: Use an anti-static weighing spatula. If the compound is static-prone, use an ionizing bar or static eliminator in the hood. Transfer the required mass into a pre-tared, sealable vial.

• Causality: Anti-static tools prevent the sudden electrostatic repulsion of fine powders, which could lead to uncontrolled aerosolization and respiratory exposure.

• Validation: The analytical balance must stabilize without continuous fluctuation. Continuous fluctuation indicates air drafts or static interference that compromises safety and accuracy.

Step 4: Decontamination and Doffing

• Action: Wipe down the exterior of the sealed vial and the balance pan with a lint-free wipe dampened with ethanol or isopropanol, followed by a water wipe.

• Causality: Crucial Note: Do not use bleach (sodium hypochlorite) to clean amine spills. Bleach reacts with primary amines to generate highly toxic chloramine gases[4].

• Validation: Visually inspect the hood surface to ensure no white particulate residue remains before doffing PPE.

Workflow Visualization

Operational workflow for handling Ethyl 2-amino-2-phenylpropanoate.

Spill Response and Disposal Plan

According to the National Research Council's guidelines on , chemical waste management must be planned prior to execution[5].

Minor Spills (< 50 g or mL):

• Cover the spill with an inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials like sawdust.

• Carefully sweep the mixture using a non-sparking brush and dustpan to prevent dust generation.

• Place the collected material into a high-density polyethylene (HDPE) hazardous waste container.

Disposal:

• Ethyl 2-amino-2-phenylpropanoate must not be discharged into the municipal sewer system or washed down the sink[6].

• Label the waste container clearly as: "Hazardous Waste: Toxic/Irritant - Contains Ethyl 2-amino-2-phenylpropanoate."

• Store in a secondary containment tray in a designated satellite accumulation area until collection by a certified hazardous waste disposal vendor.

References

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council (US) Committee on Prudent Practices in the Laboratory. National Academies Press. Retrieved from:[Link]

• OSHA Laboratory Safety Guidance (29 CFR 1910.1450). Occupational Safety and Health Administration. Retrieved from: [Link]

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• 4. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 6. ETHYL 2-PHENYLPROPIONATE | CAS#:2510-99-8 | Chemsrc [chemsrc.com]